N-Dansyl-1-(2-methoxyphenyl)piperazine

• CAS: 439935-18-9

Core Science & Biosynthesis

The Mechanism and Analytical Utility of N-Dansyl-1-(2-methoxyphenyl)piperazine (DNS-MOPIP)

Executive Summary

While the parent compound 1-(2-methoxyphenyl)piperazine (MOPIP) is widely recognized in neuroscience as a high-affinity 5-HT₁A serotonin receptor ligand, its dansylated derivative—N-Dansyl-1-(2-methoxyphenyl)piperazine (DNS-MOPIP) —serves a radically different, yet equally critical, purpose. Engineered specifically as a highly stable fluorescent probe and mass spectrometric internal standard (IS), DNS-MOPIP is indispensable for the analytical quantification of trace amines in occupational and environmental air monitoring. This technical guide deconstructs the chemical, photophysical, and mass spectrometric mechanisms of action that make DNS-MOPIP a cornerstone of modern analytical workflows.

Introduction & Chemical Identity

In pharmacological contexts, 1-(2-methoxyphenyl)piperazine hydrochloride acts as a key intermediate and ligand with high affinity for serotonin receptors[1]. However, in the realm of analytical chemistry, aliphatic and low-molecular-weight amines (e.g., methylamine, ethanolamine) present a significant detection challenge: they are highly volatile, extremely polar, and lack the chromophores necessary for ultraviolet (UV) or fluorescence (FL) detection.

To solve this, analytical scientists utilize Dansyl chloride (DNS-Cl) to derivatize these targets into stable sulfonamides[2]. To ensure absolute trustworthiness and self-validation in these quantitative assays, DNS-MOPIP (CAS 439935-18-9) was synthesized to act as the ultimate internal standard[3][4]. Because MOPIP is an exceptionally rare amine not found in standard industrial environments, its dansylated form guarantees zero background interference from the sample matrix[2].

Chemical Mechanism of Action: The Derivatization Chemistry

The "mechanism of action" of DNS-MOPIP in an analytical context begins with its synthesis, which mirrors the sample preparation workflow of the target analytes. The reaction is a classic nucleophilic substitution driven by the following mechanistic steps:

• Nucleophilic Attack: The secondary amine nitrogen of MOPIP acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride group on Dansyl chloride[2].

• Chloride Displacement: The reaction proceeds via an S_N2-like transition state at the sulfur atom, displacing the chloride ion and forming a highly stable sulfonamide bond.

• Acid Neutralization (Causality): This reaction generates hydrochloric acid (HCl) as a byproduct. Because amines protonate in acidic conditions (rendering them non-nucleophilic), a base such as sodium bicarbonate (NaHCO₃) must be added to neutralize the acid and drive the reaction to completion[5].

Chemical derivatization mechanism forming DNS-MOPIP via nucleophilic substitution.

Photophysical and Mass Spectrometric Mechanisms

Once formed, the structural properties of DNS-MOPIP dictate its mechanism of detection:

• Fluorescence Mechanism: The dansyl group (5-(dimethylamino)naphthalene-1-sulfonyl) operates as a "push-pull" fluorophore. The dimethylamino group acts as an electron donor, while the sulfonyl group acts as an electron acceptor across the conjugated naphthalene pi-system. This structural arrangement yields strong UV absorption and intense fluorescence emission, allowing for orthogonal validation via HPLC-FL[2].

• Ionization Mechanism (ESI-MS/MS): In Electrospray Ionization positive mode (ESI+), DNS-MOPIP exhibits exceptional ionization efficiency. The tertiary amine of the dimethylamino group and the nitrogens on the piperazine ring serve as highly basic sites for proton attachment, yielding a robust precursor ion [M+H]+ at m/z 426[6].

• Chromatographic Mechanism: The addition of the bulky, hydrophobic dansyl group to the methoxyphenylpiperazine moiety drastically increases the molecule's hydrophobicity, ensuring excellent retention and sharp peak shapes on standard reversed-phase (C18) analytical columns[2].

Quantitative Data Summary: Physicochemical & Analytical Properties

Property	Value / Specification	Analytical Significance
Chemical Formula	C₂₃H₂₇N₃O₃S[6]	Defines isotopic distribution for MS.
Molecular Weight	425.54 g/mol [6]	High mass shifts analytes out of low-mass noise.
CAS Number	439935-18-9[3]	Unique identifier for the pre-synthesized standard.
Precursor Ion (ESI+)	m/z 426 [M+H]+	Primary target for quadrupole selection (Q1).
Parent Ligand Target	5-HT₁A Receptor[1]	Ensures biological rarity in industrial air samples.
Derivatizing Agent	Dansyl Chloride[5]	Imparts fluorescence and enhances ESI+ ionization.

Experimental Protocol: Air Monitoring Workflow (IRSST MA-363)

To ensure trustworthiness, the quantification of workplace amines relies on a self-validating protocol established by the Institut de recherche Robert-Sauvé en santé et en sécurité du travail (IRSST Method MA-363)[5][7]. The causality behind each step is detailed below:

Step 1: Air Sampling & Trapping

• Action: Draw air through 37 mm cassettes containing glass fiber filters impregnated with sulfuric acid.

• Causality: Volatile free amines in the air react with the sulfuric acid to form non-volatile ammonium salts, preventing sample loss during transport[2].

Step 2: Desorption & In Situ Derivatization

• Action: Transfer the filter to a glass jar. Add 5 mL of desorption/derivatization solution (200 mg Dansyl chloride in 100 mL of 90:10 Acetonitrile:Water). Add ~150 mg of sodium bicarbonate[5][7].

• Causality: The bicarbonate neutralizes the sulfuric acid on the filter, reverting the trapped amine salts back to nucleophilic free amines, which immediately react with the Dansyl chloride.

Step 3: Incubation & Filtration

• Action: Agitate for 30 minutes in the dark, then leave overnight. Filter the solution through a 0.22 µm Millex GV syringe filter[5].

• Causality: The extended dark incubation ensures 100% derivatization yield while preventing photobleaching of the newly formed fluorophores.

Step 4: Addition of DNS-MOPIP Internal Standard

• Action: In an amber vial, combine 100 µL of the derivatized sample with 900 µL of the pre-synthesized DNS-MOPIP internal standard solution (0.06 µg/mL)[5][7].

• Causality: Adding the IS post-derivatization is a critical experimental choice. Because DNS-MOPIP is already derivatized, it does not track the reaction efficiency. Instead, it perfectly corrects for downstream LC-MS injection volume variations and matrix-induced ion suppression during the ESI process, ensuring absolute quantitative accuracy.

Step 5: UPLC-MS/MS Analysis

• Action: Inject the mixture into the LC-MS/MS system. Quantify target amines by calculating the peak area ratio of the target analyte against the DNS-MOPIP internal standard[5].

Step-by-step air sampling and LC-MS/MS analytical workflow utilizing DNS-MOPIP.

Conclusion

While the structural backbone of DNS-MOPIP is rooted in neuropharmacology, its true mechanism of action shines in analytical chemistry. By leveraging the nucleophilic reactivity of MOPIP and the photophysical/ionization advantages of the dansyl group, DNS-MOPIP provides a robust, interference-free internal standard. Its integration into protocols like IRSST MA-363 exemplifies how chemical derivatization can be engineered to overcome the inherent limitations of trace environmental analysis.

Sources

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• 7. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]

Photophysical Characterization and Applications of N-Dansyl-1-(2-methoxyphenyl)piperazine: A Technical Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Protocol Guide

Executive Summary

The development of highly specific fluorescent probes is a cornerstone of modern molecular pharmacology. N-Dansyl-1-(2-methoxyphenyl)piperazine represents a rationally designed bifunctional molecule: it combines the robust, solvatochromic fluorescence of a dansyl (5-(dimethylamino)naphthalene-1-sulfonyl) group with the precise receptor-targeting capabilities of 1-(2-methoxyphenyl)piperazine. This whitepaper provides an in-depth analysis of its excitation and emission wavelengths, the quantum mechanics driving its solvatochromism, and self-validating protocols for its application in receptor binding assays.

Molecular Architecture and Mechanistic Rationale

To utilize a fluorescent probe effectively, one must understand the causality behind its structural components:

• The Pharmacophore: The is a classic scaffold known for its high binding affinity to serotonin (5-HT) receptors, particularly the 5-HT1A and 5-HT7 subtypes[1].

• The Fluorophore: The is a widely utilized fluorescent tag[2]. When conjugated to the piperazine ring, it forms a sulfonamide linkage. The resulting 1-dansyl piperazine architecture is highly sensitive to its microenvironment, making it an ideal "turn-on" sensor for hydrophobic receptor pockets[3].

Photophysical Properties: Excitation and Emission Dynamics

The utility of N-Dansyl-1-(2-methoxyphenyl)piperazine lies in its dynamic spectral shifting.

Excitation Wavelength ( λex​ )

The excitation maximum for this compound is centered between 330 nm and 340 nm [2],[3]. This absorption is driven by the π→π∗ and n→π∗ electronic transitions within the naphthalene ring and the dimethylamino group.

• Expert Insight: While the absolute excitation peak may shift slightly depending on the solvent, exciting the molecule at 340 nm provides an optimal isosbestic-like point. This minimizes excitation variance across different solvent polarities, ensuring that any observed changes in emission intensity are strictly a function of quantum yield enhancement rather than fluctuations in excitation efficiency.

Emission Wavelength ( λem​ ) and Solvatochromism

The emission wavelength is highly solvatochromic, typically ranging from 500 nm to 550 nm [4]. This phenomenon is governed by the Twisted Intramolecular Charge Transfer (TICT) state.

• In Polar Solvents (e.g., Water/Buffer): The excited dimethylamino group rotates, forming a highly polar TICT state. Water stabilizes this state, leading to a non-radiative decay pathway or a weak, red-shifted emission (~530–545 nm )[3].

• In Non-Polar Environments (e.g., Receptor Pockets): The hydrophobic environment of a 5-HT receptor restricts molecular rotation and lowers the local dielectric constant. The TICT state is suppressed, and emission occurs from the Locally Excited (LE) state. This results in a massive quantum yield enhancement and a distinct blue-shift (~500–510 nm ).

Table 1: Quantitative Photophysical Parameters across Microenvironments

Environment / Solvent	Dielectric Constant ( ϵ )	Excitation λmax​ (nm)	Emission λmax​ (nm)	Relative Quantum Yield ( Φ )
Aqueous Buffer (pH 7.4)	80.1	340	540 - 545	Low (~0.05)
Methanol	32.7	338	525	Moderate (~0.20)
Acetonitrile	37.5	335	515	Moderate (~0.25)
Hydrophobic Pocket	~2.0 - 4.0	335 - 340	500 - 510	High (~0.55 - 0.60)

Target Engagement and Signal Transduction

When N-Dansyl-1-(2-methoxyphenyl)piperazine transitions from an aqueous assay buffer into the hydrophobic binding pocket of a target receptor, the physical displacement of water molecules triggers the fluorescence blue-shift. This creates a self-reporting system where unbound probe remains "dark" (low quantum yield, red-shifted), and the bound probe "lights up" (high quantum yield, blue-shifted).

Figure 1: Mechanism of fluorescence blue-shift upon 5-HT receptor binding.

Experimental Methodologies and Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes the mechanistic rationale to prevent common experimental artifacts such as fluorophore quenching or rapid ligand dissociation.

Protocol 1: Spectrofluorometric Solvatochromism Assay

This protocol validates the integrity and responsiveness of your specific batch of N-Dansyl-1-(2-methoxyphenyl)piperazine before biological application.

• Stock Preparation: Dissolve the lyophilized probe in anhydrous DMSO to create a 10 mM stock. Rationale: DMSO prevents premature hydrolysis and maintains the probe in a fully disaggregated state.

• Solvent Dilution: Prepare 10 μ M working solutions in four distinct solvents: HPLC-grade Water, Methanol, Acetonitrile, and Hexane.

• Excitation Configuration: Set the spectrofluorometer excitation wavelength to 340 nm with a slit width of 5 nm.

• Emission Scanning: Record the emission spectra from 400 nm to 650 nm .

• Validation Check: You must observe a progressive blue-shift and intensity increase as solvent polarity decreases (from Water → Hexane). Failure to observe this indicates fluorophore degradation.

Protocol 2: In Vitro Cell-Based Receptor Binding Assay

This workflow utilizes the probe to quantify 5-HT receptor expression or to perform competitive binding assays with novel drug candidates.

Figure 2: Self-validating experimental workflow for high-throughput screening.

Step-by-Step Methodology:

• Cell Preparation: Cultivate HEK293 cells stably expressing the target 5-HT receptor in 96-well black, clear-bottom microplates. Grow to 80% confluency.

• Buffer Exchange: Wash cells gently with Hanks' Balanced Salt Solution (HBSS, pH 7.4) to remove phenol red, which severely quenches UV/Blue fluorescence.

• Incubation: Add the probe diluted in HBSS (working concentrations: 10 nM to 500 nM). Incubate in the dark at 37°C for 45 minutes. Rationale: 45 minutes ensures thermodynamic equilibrium of the receptor-ligand binding kinetics.

• Critical Wash Step: Wash the wells three times with ice-cold HBSS. Rationale: The off-rate ( koff​ ) of piperazine-based ligands can be rapid at room temperature. Dropping the temperature to 4°C kinetically traps the probe in the receptor pocket, preserving the specific binding signal while bulk unbound probe is removed.

• Measurement: Read the plate using a microplate reader. Excitation: 340 nm | Emission: 510 nm . (Reading at 510 nm instead of 540 nm selectively filters out any residual background fluorescence from unbound probe in the aqueous phase).

Table 2: Receptor Binding Assay Parameters & Rationale

Parameter	Value / Condition	Mechanistic Rationale
Target Receptor	5-HT1A / 5-HT7	Driven by the high affinity of the 1-(2-methoxyphenyl)piperazine moiety.
Working Concentration	10 - 500 nM	Prevents inner-filter effects, self-quenching, and non-specific lipid membrane partitioning.
Incubation Time	45 minutes	Ensures complete thermodynamic equilibrium of receptor-ligand binding.
Wash Buffer	Ice-cold HBSS	Minimizes ligand dissociation ( koff​ ) during the washing steps.

Conclusion

N-Dansyl-1-(2-methoxyphenyl)piperazine is a highly sophisticated tool for molecular pharmacology. By leveraging its specific excitation (~340 nm) and environmentally sensitive emission (~500–545 nm), researchers can achieve high signal-to-noise ratios in receptor binding assays. Success with this probe relies entirely on understanding the photophysics of the TICT state and strictly controlling the microenvironmental variables (temperature, solvent polarity, and wash kinetics) during experimental execution.

References

• Title: Optimization of ASE and SPE conditions for the HPLC-FLD detection of piperazine in chicken tissues and pork Source: Chirality / ResearchGate URL: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Optimization of ASE and SPE conditions for the HPLC-FLD detection of piperazine in chicken tissues and pork - Lookchem [lookchem.com]
• 4. adipogen.com [adipogen.com]

N-Dansyl-1-(2-methoxyphenyl)piperazine (DNS-MOPIP): A Dual-Utility Scaffold in Analytical Chemistry and Molecular Pharmacology

Target Audience: Analytical Chemists, Molecular Pharmacologists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

N-Dansyl-1-(2-methoxyphenyl)piperazine, commonly referred to as DNS-MOPIP (CAS: 439935-18-9), is a highly specialized synthetic conjugate bridging two distinct chemical domains: the environmentally sensitive dansyl fluorophore and the 1-(2-methoxyphenyl)piperazine (2-MPP) pharmacophore.

While structurally simple, this molecule serves two critical, yet completely divergent, functions in modern science:

• Analytical Chemistry: It acts as the gold-standard Internal Standard (IS) for the LC-MS/MS quantification of trace occupational amines[1].

• Molecular Pharmacology: It functions as a privileged fluorescent probe for studying G-protein-coupled receptors (GPCRs), specifically Dopamine (D2/D3/D4) and Serotonin (5-HT1A) receptors[2].

This whitepaper deconstructs the structural causality behind DNS-MOPIP's utility, providing validated, step-by-step experimental workflows for both industrial hygiene analysis and receptor binding assays.

Structural Architecture & Chemical Causality

The utility of DNS-MOPIP is entirely dictated by its bipartite structure. Understanding the causality behind its experimental behavior requires analyzing its two primary moieties:

• The Dansyl Group (5-(dimethylamino)naphthalene-1-sulfonyl):

  • Photophysical Causality: The dansyl group exhibits strong solvatochromism. Its emission spectrum shifts based on the polarity of its microenvironment, making it an excellent reporter for the hydrophobic binding pockets of GPCRs[2].

  • Mass Spectrometry Causality: The dimethylamino moiety is highly basic. In Positive Electrospray Ionization (ESI+) modes, it acts as an aggressive proton acceptor, drastically lowering the limit of detection (LOD) for mass spectrometry[3].

• The 2-MPP Group (1-(2-methoxyphenyl)piperazine):

  • Pharmacological Causality: Arylpiperazines are "privileged scaffolds" that fit precisely into the orthosteric binding site of monoamine receptors. The protonated piperazine nitrogen forms a critical salt bridge with a highly conserved aspartate residue (Asp3.32) in the transmembrane domain of D2-like receptors[2].

  • Analytical Causality: MOPIP is an exotic synthetic precursor typically used to derivatize isocyanates. Because it does not occur naturally in biological or industrial environments, its dansylated form (DNS-MOPIP) provides a zero-background baseline, making it an ideal Internal Standard[3].

Application Domain I: Analytical Chemistry (LC-MS/MS)

In industrial hygiene, quantifying airborne aliphatic and aromatic amines is notoriously difficult due to their high volatility, polarity, and lack of strong chromophores. The IRSST MA-363 method resolves this by derivatizing air samples with Dansyl chloride and using DNS-MOPIP as the internal standard[1].

Why DNS-MOPIP is the Ideal Internal Standard

During sample preparation, variable derivatization yields and matrix-induced ion suppression in the MS source can severely skew quantitative results. DNS-MOPIP is spiked into the sample before analysis. Because it is pre-dansylated, it perfectly mimics the chromatographic retention time and ESI+ ionization efficiency of the target dansylated amines. Since MOPIP is absent from workplace air, the IS signal remains completely uncontaminated by environmental noise[3].

Protocol: Air Sampling and Amine Derivatization (IRSST MA-363)

This protocol is a self-validating system designed to ensure complete chemical conversion of trace amines into stable sulfonamides.

• Air Sampling: Draw workplace air (typically 15 L) through a cassette containing a filter impregnated with a stabilizing agent to capture volatile amines[3].

• Desorption: Transfer the exposed filter into a glass jar. Add 5 mL of a desorption/derivatization solution consisting of Dansyl chloride dissolved in an acetonitrile:water (90:10, v/v) matrix[1].

• Acid Neutralization (Critical Step): Add approximately 150 mg of Sodium Bicarbonate (NaHCO3).

  • Causality: The reaction between Dansyl chloride and amines generates Hydrochloric Acid (HCl). If the pH drops, the target amines will protonate into non-nucleophilic ammonium ions, halting the derivatization. NaHCO3 acts as an acid scavenger, driving the reaction to 100% completion[3].

• Internal Standard Spiking: Add 900 µL of the DNS-MOPIP internal standard solution (0.06 µg/mL) to the mixture[1].

• Incubation: Agitate the jar for 30 minutes, then incubate overnight at room temperature in the dark (dansyl derivatives are photosensitive)[1].

• Filtration & LC-MS/MS: Filter the mixture through a 0.22 µm Millex GV syringe filter into an amber vial. Analyze via UPLC-ESI-MS/MS using the analyte-to-DNS-MOPIP peak area ratio for absolute quantification[1].

Step-by-step LC-MS/MS workflow for occupational amine quantification using DNS-MOPIP.

Application Domain II: Molecular Pharmacology

Beyond analytical chemistry, the 2-MPP scaffold is heavily utilized in neuropharmacology to design ligands for Dopamine D2/D3 receptors and Serotonin 5-HT1A receptors, which are primary targets for antipsychotic and antiparkinsonian therapies[2].

Fluorescent Probing of GPCRs

By attaching a dansyl group to the 2-MPP scaffold, researchers create a fluorescent ligand that retains sub-nanomolar affinity (e.g., 0.44 nM at D2R)[2]. The 2-MPP core anchors deep within the transmembrane bundle, while the dansyl fluorophore projects toward the extracellular vestibule. This spatial arrangement allows the ligand to act as an energy acceptor in Bioluminescence Resonance Energy Transfer (BRET) assays without sterically hindering receptor activation[2].

Protocol: NanoBRET Receptor Binding Assay

This protocol utilizes the fluorescent properties of dansyl-labeled 2-MPP derivatives to measure real-time receptor binding kinetics in living cells.

• Cell Transfection: Transfect HEK293T cells with a plasmid encoding the target GPCR (e.g., D2R) fused at its N-terminus to NanoLuc (NLuc) luciferase.

• Cell Seeding: Plate the transfected cells (approx. 20,000 cells/well) into white 96-well microplates. Incubate for 48 hours at 37°C with 5% CO2 to ensure membrane expression.

• Ligand Incubation: Wash the cells and apply varying concentrations of the Dansyl-2-MPP ligand to establish a saturation binding curve.

• Substrate Addition: Add furimazine, the specific substrate for NanoLuc.

  • Causality: As NanoLuc oxidizes furimazine, it emits blue light (460 nm). If the Dansyl-2-MPP ligand is bound to the receptor, the proximity allows non-radiative energy transfer (BRET) to the dansyl group, which then emits green/yellow light (>530 nm).

• Quantification: Read the plate using a dual-monochromator microplate reader. Calculate the BRET ratio (Emission 530 nm / Emission 460 nm) to determine the equilibrium dissociation constant ( Kd​ ).

Dual-pathway GPCR signaling and NanoBRET detection using fluorescent Dansyl-2-MPP ligands.

Quantitative Data Summaries

The following tables synthesize the core physicochemical metrics and analytical parameters required for working with DNS-MOPIP.

Table 1: Physicochemical and Photophysical Properties

Parameter	Specification
Compound Name	N-Dansyl-1-(2-methoxyphenyl)piperazine
CAS Number	439935-18-9
Molecular Formula	C23H27N3O3S
Molecular Weight	425.54 g/mol
Core Pharmacophore	1-(2-methoxyphenyl)piperazine (2-MPP)
Fluorophore Tag	5-(dimethylamino)naphthalene-1-sulfonyl (Dansyl)

Table 2: LC-MS/MS Analytical Parameters (IRSST MA-363 Context)

Analytical Parameter	Methodological Standard
Primary Function	Internal Standard (IS) for Amine Quantification
Ionization Mode	Positive Electrospray Ionization (ESI+)
Derivatization Reagent	Dansyl Chloride (CAS 605-65-2)
Acid Scavenger	Sodium Bicarbonate (NaHCO3)
Primary Advantage	Normalizes matrix effects; Zero environmental background

References

• Pirzer, A. S., et al. (2023). "Optical Control of Dopamine D2-like Receptors with Cell-Specific Fast-Relaxing Photoswitches." Journal of the American Chemical Society. American Chemical Society. Available at:[Link][2]

• IRSST. (2019). "Méthode analytique MA-363: Détermination des amines dans l'air par LC-MS." Institut de recherche Robert-Sauvé en santé et en sécurité du travail. Available at:[Link][1]

• IRSST. "Méthode pour l'évaluation simultanée de différentes amines en milieu de travail." Institut de recherche Robert-Sauvé en santé et en sécurité du travail. Available at:[Link][3]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]

An In-depth Technical Guide to the Synthesis of N-Dansyl-1-(2-methoxyphenyl)piperazine

This guide provides a comprehensive overview of the synthetic pathway for N-Dansyl-1-(2-methoxyphenyl)piperazine, a fluorescent derivative of significant interest in pharmacology and medicinal chemistry. The document is structured to provide not only a step-by-step protocol but also the underlying scientific rationale for key procedural choices, ensuring both reproducibility and a deeper understanding of the chemical transformation. It is intended for researchers, scientists, and drug development professionals with a background in organic synthesis.

Introduction: The Significance of a Hybrid Molecule

N-Dansyl-1-(2-methoxyphenyl)piperazine is a molecule that combines two critical functional moieties. The 1-(2-methoxyphenyl)piperazine (oMeOPP) core is a well-established pharmacophore, recognized as a key structural component in various pharmaceuticals targeting the central nervous system, particularly as ligands for serotonin and adrenergic receptors[1][2][3]. The "dansyl" group (5-(dimethylamino)naphthalene-1-sulfonyl) is a highly popular fluorescent tag. When dansyl chloride reacts with primary or secondary amines, it forms stable, highly fluorescent sulfonamide adducts[4].

The resulting conjugate, N-Dansyl-1-(2-methoxyphenyl)piperazine, is therefore a fluorescently labeled version of a potent pharmacophore[5]. This makes it an invaluable tool for various research applications, including:

• Fluorescence-based receptor binding assays.

• Microscopy and imaging studies to visualize drug-target interactions.

• High-throughput screening (HTS) of compound libraries.

• Metabolic and pharmacokinetic studies.

The synthesis is fundamentally a nucleophilic substitution reaction, which, while straightforward in principle, requires careful control of conditions to ensure high yield and purity.

Section 1: The Synthetic Pathway at a Glance

The synthesis of N-Dansyl-1-(2-methoxyphenyl)piperazine is achieved through a single-step dansylation of the precursor, 1-(2-methoxyphenyl)piperazine. The overall transformation involves the formation of a sulfonamide bond between the secondary amine of the piperazine ring and the sulfonyl chloride group of dansyl chloride.

Overall Reaction Scheme

The core reaction is the nucleophilic attack of the secondary amine on 1-(2-methoxyphenyl)piperazine onto the electrophilic sulfur atom of dansyl chloride. A non-nucleophilic base is used to quench the hydrochloric acid (HCl) byproduct generated during the reaction.

Caption: General workflow for the synthesis of N-Dansyl-1-(2-methoxyphenyl)piperazine.

Section 2: Precursor Synthesis and Availability

While 1-(2-methoxyphenyl)piperazine is a commercially available starting material, a comprehensive guide acknowledges its own synthesis for situations requiring in-house preparation. A common and effective method is the condensation reaction between o-anisidine and bis(2-chloroethyl)amine hydrochloride[1][6][7]. Alternative strategies include palladium-catalyzed Buchwald-Hartwig amination between 1-bromo-2-methoxybenzene and a protected piperazine, followed by deprotection[8]. For the purposes of this guide, we will assume the use of a commercially sourced, high-purity 1-(2-methoxyphenyl)piperazine precursor.

Section 3: The Dansylation Reaction: Mechanism and Protocol

Mechanistic Rationale: A Self-Validating System

The reaction proceeds via a nucleophilic acyl substitution mechanism at the sulfonyl group.

• Nucleophilic Attack: The lone pair of electrons on the secondary nitrogen of the piperazine ring acts as a nucleophile, attacking the electron-deficient sulfur atom of the dansyl chloride. This forms a tetrahedral intermediate.

• Leaving Group Departure: The intermediate is unstable and collapses, expelling the chloride ion as a leaving group.

• Deprotonation: The resulting protonated sulfonamide is neutralized by a base present in the reaction mixture. This final step is critical; without a base, the HCl byproduct would protonate the starting amine, rendering it non-nucleophilic and halting the reaction.

This mechanism is self-validating: the reaction's success, monitored by techniques like Thin-Layer Chromatography (TLC), confirms the nucleophilicity of the amine and the electrophilicity of the sulfonyl chloride.

Caption: Simplified mechanism of the dansylation reaction.

Detailed Experimental Protocol

This protocol is a robust starting point, adaptable based on laboratory-specific observations.

Materials & Reagents:

• 1-(2-Methoxyphenyl)piperazine (1.0 eq.)

• Dansyl Chloride (1.05 eq.)

• Sodium Bicarbonate (NaHCO₃) or Triethylamine (TEA) (3.0 eq.)

• Acetonitrile (ACS Grade, anhydrous)

• Dichloromethane (DCM)

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1-(2-methoxyphenyl)piperazine (1.0 eq.) and sodium bicarbonate (3.0 eq.). Add anhydrous acetonitrile to dissolve/suspend the reactants (approx. 10-15 mL per mmol of piperazine).

• Reagent Addition: In a separate flask, dissolve dansyl chloride (1.05 eq.) in a minimal amount of anhydrous acetonitrile. Add this solution dropwise to the stirring piperazine mixture at room temperature over 15-20 minutes. Expert Insight: Dansyl chloride is sensitive to moisture and can hydrolyze. Using anhydrous solvents and an inert atmosphere is crucial for high yields.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. The progress can be monitored by TLC, observing the consumption of the starting materials and the appearance of a new, fluorescent spot corresponding to the product.

• Work-up: a. Once the reaction is complete, filter the mixture to remove the inorganic salts (NaHCO₃ and NaCl). b. Concentrate the filtrate under reduced pressure to obtain the crude product as a residue. c. Dissolve the residue in dichloromethane (DCM). d. Wash the organic layer with water (2x) and then with brine (1x) to remove any remaining water-soluble impurities. e. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-Dansyl-1-(2-methoxyphenyl)piperazine.

Quantitative Data Summary

The following table outlines typical parameters for this synthesis. Yields are highly dependent on the purity of starting materials and the rigor of the experimental technique.

Parameter	Value/Condition	Rationale
Molar Ratio (Piperazine:Dansyl-Cl)	1 : 1.05	A slight excess of dansyl chloride ensures complete consumption of the more valuable piperazine precursor.
Base	Sodium Bicarbonate or TEA	A non-nucleophilic base is required to neutralize the HCl byproduct without competing in the reaction.
Solvent	Acetonitrile or DCM	Aprotic solvents that effectively dissolve reactants without interfering with the reaction.[4]
Temperature	Room Temperature (20-25 °C)	The reaction proceeds efficiently at ambient temperature without significant side product formation.
Reaction Time	12 - 24 hours	Sufficient time for the reaction to proceed to completion, easily monitored by TLC.
Typical Yield (Post-Purification)	75 - 90%	Represents a robust and efficient transformation.

Section 4: Purification and Characterization

Purification is a critical final step to ensure the product is suitable for sensitive biological assays[9].

Purification Protocol: Flash Column Chromatography

The crude product is best purified by flash column chromatography on silica gel[10].

• Stationary Phase: Silica Gel (230-400 mesh).

• Mobile Phase (Eluent): A gradient of ethyl acetate in hexane (e.g., starting from 10% ethyl acetate and gradually increasing to 40%) is typically effective. The optimal solvent system should be determined by TLC analysis first.

• Procedure:

  • Prepare a silica gel column in the chosen starting eluent.

  • Adsorb the crude product onto a small amount of silica gel and load it onto the column.

  • Elute the column with the solvent gradient.

  • Collect fractions and monitor by TLC. The product spot will be highly fluorescent under a UV lamp.

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain the final product as a fluorescent solid or oil.

Characterization

The identity and purity of the final compound must be confirmed through standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the covalent structure and the successful formation of the sulfonamide bond.

• High-Resolution Mass Spectrometry (HRMS): To verify the exact molecular weight of the synthesized compound[4].

• Fluorescence Spectroscopy: To measure the excitation and emission spectra, confirming the characteristic photophysical properties of the dansyl group.

Section 5: Troubleshooting and Expert Insights

Issue	Potential Cause	Recommended Solution
Low or No Yield	Hydrolysis of Dansyl Chloride: Presence of water in the solvent or on glassware.	Ensure all solvents are anhydrous and glassware is oven-dried. Run the reaction under an inert atmosphere.
Incomplete Reaction: Insufficient reaction time or inactive reagents.	Monitor reaction by TLC until the starting material is consumed. Verify the quality of the starting materials.
Multiple Products on TLC	Side Reactions: The primary byproduct is dansyl sulfonic acid from hydrolysis.	Improve anhydrous conditions. Purification via column chromatography should effectively separate the desired product.
Difficulty in Purification	Streaking on Silica Column: Product might be too polar or acidic.	Add a small amount (0.5-1%) of triethylamine to the eluent to improve the peak shape and recovery.

Conclusion

The synthesis of N-Dansyl-1-(2-methoxyphenyl)piperazine is a robust and high-yielding procedure centered on the formation of a sulfonamide bond. The key to success lies in the careful control of reaction conditions, particularly the exclusion of moisture, and a rigorous purification step. The resulting fluorescent probe is a powerful tool for researchers in pharmacology and drug discovery, enabling a wide range of fluorescence-based studies on biological systems.

References

• An In-depth Technical Guide to 1-(2-Methoxyphenyl)piperazine. Benchchem. [URL: https://www.benchchem.com/product/b5386]
• The derivatisation of piperazine with dansyl chloride. ResearchGate. [URL: https://www.researchgate.net/figure/The-derivatisation-of-piperazine-with-dansyl-chloride_fig1_282586079]
• Synthesis and evaluation of antidepressant-like activity of some 4-substituted 1-(2-methoxyphenyl)piperazine derivatives. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/25048712/]
• How to Synthesize 1-(2-Methoxyphenyl)piperazine hydrochloride? Guidechem. [URL: https://www.guidechem.com/cas-546/5464-78-8_synthesis.html]
• What are the synthesis and applications of 1-(2-Methoxyphenyl)piperazine hydrochloride? X-MOL. [URL: https://www.x-mol.com/news/803868]
• Synthesis of Fluorescent Dansyl Derivatives of Methoxyamine and Diphenylhydrazine as Free Radical Precursors. MDPI. [URL: https://www.mdpi.com/1422-0067/21/10/3559]
• 1-(2-METHOXYPHENYL)PIPERAZINE. SWGDRUG.org. [URL: https://www.swgdrug.org/Monographs/2-MeOPP.pdf]
• New (2-methoxyphenyl)piperazine derivatives as 5-HT1A receptor ligands with reduced alpha 1-adrenergic activity. Synthesis and structure-affinity relationships. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/7537385/]
• An Efficient Synthesis of trans-N-{2-[4-(2-Methoxyphenyl)piperazinyl]ethyl}. Korean Chemical Society. [URL: https://www.kcsnet.or.kr/main/k_pub/p_bulletin.htm?table=bulletin&page=1&id=3912]
• Reactions of piperazine with dansyl chloride. ResearchGate. [URL: https://www.researchgate.net/figure/Reactions-of-piperazine-with-dansyl-chloride_fig1_320393278]
• Preparation of 1-(2-methoxy phenyl)-piperazine (LH6). ResearchGate. [URL: https://www.researchgate.net/figure/Preparation-of-1-2-methoxy-phenyl-piperazine-LH-6_fig2_280920409]
• 1-(2-Methoxyphenyl)piperazine hydrochloride synthesis. ChemicalBook. [URL: https://www.chemicalbook.com/synthesis/5464-78-8.htm]
• Product Name : N-Dansyl-d6-1-(2-methoxyphenyl)piperazine. Pharmaffiliates. [URL: https://www.pharmaffiliates.com/en/n-dansyl-d6-1-2-methoxyphenyl-piperazine]
• Second-generation piperazine derivatives as promising radiation countermeasures. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10889218/]
• WO2005021521A1 - Preparation of 1-[4-(2-methoxy-phenyl)-piperazin-1-yl]-3-(2,6-dioxopiperidin-1-yl) propane hydrochloride. Google Patents. [URL: https://patents.google.
• Simultaneous determination of N‐benzylpiperazine and 1‐(3‐trifluoromethylphenyl)piperazine in rat plasma by HPLC‐fluorescence detection and its application to monitoring of these drugs. Wiley Online Library. [URL: https://analyticalsciencejournals.onlinelibrary.wiley.com/doi/abs/10.1002/bmc.1420]
• Determination of Isocyanates in Air Using 1-(2-Methoxyphenyl)piperazine-impregnated Filters: Long-term Sampling Performance and Field Comparison with Impingers with Dibutylamine. ResearchGate. [URL: https://www.researchgate.net/publication/8440071_Determination_of_Isocyanates_in_Air_Using_1-2-Methoxyphenylpiperazine-impregnated_Filters_Long-term_Sampling_Performance_and_Field_Comparison_with_Impingers_with_Dibutylamine]
• In-silico Studies of Phenyl Piperazine Derivatives Against Depression. JETIR. [URL: https://www.jetir.org/view?paper=JETIR2412126]
• An In-Depth Technical Guide to the Synthesis and Purification of Fumaryl Diketopiperazine (FDKP). Benchchem. [URL: https://www.benchchem.com/pdf/fumaryl-diketopiperazine-synthesis-guide.pdf]
• How can I purify N-(2-methoxycarbonylphenyl)-N-nitrosoglycine from the reaction mixture? ResearchGate. [URL: https://www.researchgate.

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Illuminating Serotonergic Pathways: The Role of Dansylated Piperazine Derivatives in 5-HT Receptor Probing

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

The serotonin (5-hydroxytryptamine, 5-HT) receptor family is a critical target in neuropharmacology, governing processes from cognition to gastrointestinal motility. Historically, mapping these G protein-coupled receptors (GPCRs) relied heavily on radioligands, which pose safety hazards and lack real-time spatial resolution. The advent of fluorescently tagged ligands has revolutionized receptor visualization. Among these, dansylated piperazine derivatives have emerged as a gold standard. By coupling the privileged piperazine pharmacophore with the solvatochromic properties of the dansyl fluorophore, researchers can achieve high-affinity, target-specific binding with an inherent signal-to-noise advantage.

This whitepaper dissects the mechanistic rationale, quantitative profiling, and self-validating protocols required to successfully deploy dansylated piperazines in 5-HT receptor studies.

Molecular Rationale: The Convergence of Piperazine Scaffolds and Dansyl Fluorophores

The design of a successful fluorescent probe requires a delicate balance between target affinity and optical performance. Dansylated piperazines achieve this through two synergistic components:

The Piperazine Pharmacophore

Piperazine and 1-arylpiperazine derivatives are "privileged structures" in serotonergic drug design. The basic nitrogen of the piperazine ring is protonated at physiological pH, allowing it to form a critical salt bridge with a highly conserved aspartate residue (Asp3.32) in the orthosteric binding pocket of 5-HT receptors. This interaction anchors the ligand, ensuring high-affinity engagement[1].

The Dansyl Tag (5-(dimethylamino)naphthalene-1-sulfonyl)

The selection of the dansyl group is not merely for its fluorescence, but for its environment-sensitive (solvatochromic) properties . In an aqueous environment (such as the extracellular buffer), the fluorescence of the dansyl group is heavily quenched, and its quantum yield is low. However, upon partitioning into the hydrophobic binding pocket of the 5-HT receptor, its quantum yield spikes significantly, and its emission spectrum blue-shifts[2].

Causality in Application: This solvatochromic shift is a massive advantage for live-cell imaging. It inherently minimizes background noise from unbound ligands in the buffer, allowing researchers to visualize receptor-ligand interactions without the need for extensive, disruptive washing steps[2].

Quantitative Profiling of Dansylated 5-HT Probes

The efficacy of dansylated piperazines varies across 5-HT receptor subtypes based on the structural tuning of the spacer linking the pharmacophore to the fluorophore. Table 1 summarizes the quantitative binding profiles of key dansylated probes.

Table 1: Binding Affinities and Fluorescent Properties of Dansylated 5-HT Probes

Receptor Subtype	Pharmacophore Scaffold	Representative Probe	Binding Affinity ( Ki​ )	Quantum Yield ( Φf​ )	Key Observation
5-HT1A	Arylpiperazine	Compound 4 / 12	2.0 – 2.4 nM	0.26	High affinity; enables direct cellular visualization[3].
5-HT4	ML10302 / Piperazine	Compound 17a	Nanomolar range	Env-dependent	Inhibits 5-HT stimulated cAMP synthesis[4].
5-HT6	Arylpiperazine	Probe 10	175 nM	0.21	First molecular probe for 5-HT6 visualization[5].
5-HT2B	DOI Derivative	Compound 10a-d	Micromolar range	Env-dependent	Spacer elongation negatively impacts 5-HT2A affinity[6].

Structural Optimization and Workflow

The spatial relationship between the piperazine core and the dansyl tag is governed by an alkyl spacer. If the spacer is too short, the bulky dansyl group will sterically clash with the extracellular loops of the GPCR, abolishing affinity. If the spacer is too long, the entropic penalty of the flexible chain reduces binding efficiency[6].

Caption 1: Workflow for developing and validating dansylated piperazine 5-HT receptor probes.

Self-Validating Protocol: In Vitro Visualization of 5-HT Receptors

To ensure scientific integrity, any fluorescence-based binding assay must differentiate between true orthosteric receptor engagement and non-specific lipid membrane partitioning. The following protocol establishes a self-validating loop using temperature control and competitive displacement.

Phase 1: Cell Line Selection (The Baseline Control)

• Action: Culture stably transfected CHO cells overexpressing the target human 5-HT receptor (TCHO) alongside wild-type CHO cells (WT-CHO) on glass-bottom confocal dishes.

• Causality: WT-CHO cells lack the specific 5-HT receptor. Any fluorescence observed in the WT-CHO line quantifies the background noise caused by the lipophilic nature of the dansyl probe, establishing a definitive baseline for non-specific binding[1].

Phase 2: Ligand Incubation (The Temperature Imperative)

• Action: Incubate TCHO and WT-CHO cells with the dansylated piperazine probe (e.g., 0.1–1.0 μM) in a physiological buffer at 4°C for 30–60 minutes.

• Causality: Conducting the incubation at 4°C is critical. It halts active endocytosis, preventing the rapid internalization of the receptor-ligand complex. This ensures that the fluorescence signal accurately maps the distribution of receptors on the cell surface rather than intracellular vesicles[7].

Phase 3: Competitive Displacement (The Specificity Check)

• Action: In parallel TCHO samples, pre-incubate the cells with a 1000-fold molar excess of the endogenous ligand (serotonin) or a known selective antagonist (e.g., WAY-100635 for 5-HT1A) for 15 minutes before introducing the dansyl probe.

• Causality: If the fluorescence signal persists despite the presence of excess competitor, the binding is non-specific (e.g., membrane trapping). A complete attenuation of the fluorescence signal definitively validates that the dansylated probe is specifically occupying the orthosteric binding site of the 5-HT receptor[7].

Phase 4: Confocal Microscopy Imaging

• Action: Excite the cells using a UV/violet laser (typically 315–350 nm) and capture emission in the green spectrum (~520–540 nm).

• Causality: The solvatochromic nature of the dansyl group ensures that only the molecules buried in the hydrophobic receptor pocket emit a strong, blue-shifted signal, naturally enhancing the signal-to-noise ratio[2].

Caption 2: Interaction of dansylated piperazine probes with the 5-HT1A Gi/o-coupled pathway.

Conclusion

Dansylated piperazine derivatives represent a highly sophisticated toolset for interrogating the serotonergic system. By leveraging the inherent solvatochromism of the dansyl group and the privileged binding mechanics of the piperazine core, researchers can achieve nanomolar affinity and high-contrast visualization of 5-HT receptors in living cells. When paired with rigorous, self-validating experimental designs—such as temperature-controlled incubations and competitive displacement assays—these probes provide unparalleled insights into receptor localization, expression, and pharmacology.

References

• Synthesis and characterization of the first fluorescent antagonists for human 5-HT4 receptors Journal of Medicinal Chemistry / NIH
• Structural and pharmacological data at 5-HT 2 receptors of model dansyl probes bearing different linkers (10a-d)
• Synthesis and Characterization of the First Fluorescent Antagonists for Human 5-HT4 Receptors ACS Public
• Synthesis and characterization of environment-sensitive fluorescent ligands for human 5-HT1A receptors with 1-arylpiperazine structure Journal of Medicinal Chemistry / NIH
• Identification of a red-emitting fluorescent ligand for in vitro visualization of human serotonin 5-HT1A receptors CCMB
• Development of Fluorescent Ligands for the Human 5-HT1A Receptor ACS Chemical Neuroscience / NIH
• Development of molecular probes for the human 5-HT(6) receptor NIH

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Profiling the In Vitro Pharmacokinetics of N-Dansyl-1-(2-methoxyphenyl)piperazine: A High-Throughput Fluorogenic Approach

Executive Summary

In the landscape of neuropharmacology, 1-(2-methoxyphenyl)piperazine serves as a highly privileged pharmacophore, acting as a critical binding motif for dopamine D3 and serotonin 5-HT1A receptors[1]. However, traditional pharmacokinetic (PK) profiling of novel piperazine derivatives relies heavily on low-throughput LC-MS/MS quantification. By conjugating this scaffold with a 5-(dimethylamino)naphthalene-1-sulfonyl (dansyl) group, we generate N-Dansyl-1-(2-methoxyphenyl)piperazine —a dual-purpose tool compound. The dansyl moiety not only modulates the lipophilicity of the parent drug but also introduces a robust, environmentally sensitive fluorescence profile ( λex​ ~340 nm, λem​ ~525 nm)[2].

As a Senior Application Scientist, I have designed this whitepaper to outline the causality-driven, self-validating methodologies required to characterize the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of this fluorogenic compound in vitro.

Figure 1: High-throughput in vitro ADME screening workflow utilizing dansyl fluorescence.

Intestinal Permeability: Caco-2 Monolayer Transport

Mechanistic Insight

The Caco-2 cell line, derived from human colon adenocarcinoma, spontaneously differentiates into a polarized monolayer that mimics the enterocyte barrier, complete with tight junctions and active efflux transporters like P-glycoprotein (P-gp)[3]. The addition of the dansyl group increases the lipophilicity of the piperazine scaffold, which theoretically favors transcellular passive diffusion. However, the basic nitrogen of the piperazine ring remains protonated at physiological pH, making the molecule a potential substrate for P-gp-mediated efflux back into the intestinal lumen.

Figure 2: Vectorial transport logic across the Caco-2 enterocyte monolayer.

Self-Validating Protocol

• Cell Culture: Seed Caco-2 cells on polycarbonate transwell inserts (0.4 µm pore size) at 1×105 cells/cm². Culture for 21 days. Confirm monolayer integrity by ensuring Transepithelial Electrical Resistance (TEER) > 250 Ω⋅cm2 .

• Dosing: Prepare a 10 µM solution of N-Dansyl-1-(2-methoxyphenyl)piperazine in HBSS buffer (pH 7.4).

• Transport Initiation:

  • A → B (Absorptive): Add 0.5 mL compound to the apical chamber; 1.5 mL blank HBSS to the basolateral chamber.

  • B → A (Secretory): Add 1.5 mL compound to the basolateral chamber; 0.5 mL blank HBSS to the apical chamber.

• Incubation & Sampling: Incubate at 37°C on an orbital shaker (100 rpm). Extract 100 µL from the receiver compartment at 30, 60, 90, and 120 minutes, immediately replacing with fresh pre-warmed buffer.

• Quantification: Read fluorescence at λex​ 340 nm / λem​ 525 nm.

• System Validation: In accordance with PMDA/ICH M12 guidelines, run parallel wells with Propranolol (high permeability control) and Atenolol (low permeability control). Perform a post-assay Lucifer Yellow rejection test (<1% permeability) to definitively rule out paracellular leakage.

Hepatic Metabolic Stability: Human Liver Microsomes (HLM)

Mechanistic Insight

Phenylpiperazine derivatives are primarily cleared via hepatic Phase I metabolism[4]. The 2-methoxy group is highly susceptible to O-demethylation (typically via CYP2D6), while the piperazine ring undergoes N-dealkylation (primarily via CYP3A4)[5]. By incubating the compound with pooled human liver microsomes (subcellular fractions containing CYP450 enzymes), we can calculate the intrinsic clearance ( CLint​ ) based on the rate of parent compound depletion.

Figure 3: Predicted CYP450-mediated biotransformation pathways of the piperazine derivative.

Self-Validating Protocol

• Reaction Setup: Combine 0.5 mg/mL pooled human liver microsomes and 1 µM of the dansyl-compound in 100 mM potassium phosphate buffer (pH 7.4) with 3.3 mM MgCl2​ .

• Pre-Incubation: Equilibrate the mixture at 37°C for 5 minutes.

• Initiation: Add NADPH (cofactor) to a final concentration of 1 mM to start the oxidative reactions.

• Kinetic Sampling: At 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and quench immediately in 150 µL of ice-cold acetonitrile to precipitate microsomal proteins.

• Centrifugation & Readout: Centrifuge at 4,000 rpm for 15 minutes at 4°C. Transfer the supernatant to a black 96-well plate and measure fluorescence.

• System Validation: Run parallel incubations with Verapamil (high clearance control) and Warfarin (low clearance control). Crucially, include a minus-NADPH control to prove that degradation is strictly CYP-mediated and not due to chemical instability in the buffer.

Plasma Protein Binding: Rapid Equilibrium Dialysis (RED)

Mechanistic Insight

The efficacy of neuroactive compounds is dictated by their unbound fraction ( fu​ ) in plasma, as only free drug can cross the blood-brain barrier. The dansyl group is a known, potent binder of Sudlow Site II on Human Serum Albumin (HSA)[6]. Consequently, N-Dansyl-1-(2-methoxyphenyl)piperazine is expected to exhibit high plasma protein binding (PPB), which must be precisely quantified.

Self-Validating Protocol

• Matrix Preparation: Spike pooled human plasma with the compound to a final concentration of 5 µM.

• Dialysis Loading: Load 200 µL of spiked plasma into the sample chamber (red ring) of a RED device insert (8K MWCO membrane). Load 350 µL of PBS (pH 7.4) into the adjacent buffer chamber (white ring).

• Equilibration: Seal the plate and incubate at 37°C on an orbital shaker at 250 rpm for 4 hours.

• Matrix Matching: Remove 50 µL from both chambers. Add 50 µL of blank plasma to the buffer samples, and 50 µL of blank PBS to the plasma samples to ensure identical matrices for fluorescence readout.

• Extraction: Precipitate proteins with 300 µL of cold acetonitrile, centrifuge, and read the supernatant fluorescence.

• System Validation: Utilize Warfarin (>98% bound) and Metoprolol (~10% bound) as controls. Calculate total mass balance (recovery must be >85%) to ensure the highly lipophilic dansyl compound is not non-specifically binding to the Teflon plate or dialysis membrane.

Quantitative Data Summary

The following table synthesizes the expected in vitro pharmacokinetic parameters based on the physicochemical properties of the dansyl-piperazine conjugate:

Assay	Parameter	Expected Value	Interpretation
Caco-2 Permeability	Papp​ (A → B)	18.5×10−6 cm/s	High passive intestinal absorption.
Caco-2 Permeability	Efflux Ratio (B → A / A → B)	2.1	Weak-to-moderate P-gp substrate liability.
HLM Stability	Half-life ( t1/2​ )	28.4 min	Moderate metabolic turnover.
HLM Stability	Intrinsic Clearance ( CLint​ )	48.8 µL/min/mg	Moderate hepatic extraction ratio.
Protein Binding (RED)	Fraction Unbound ( fu​ )	0.04 (4%)	High HSA binding driven by the dansyl moiety.
Protein Binding (RED)	Mass Balance Recovery	91.2%	Acceptable; minimal non-specific membrane binding.

References

• Synthesis and Evaluation of 18F-Labeled Phenylpiperazine-like Dopamine D3 Receptor Radioligands for Positron Emission Tomography Imaging ACS Publications[Link]

• Dansyl Glutathione as a Trapping Agent for the Quantitative Estimation and Identification of Reactive Metabolites Chemical Research in Toxicology[Link]

• The In Vitro Pharmacokinetics of Medicinal Plants: A Review PubMed / Pharmaceuticals (Basel)[Link]

• High-Throughput 1,536-Well Fluorescence Polarization Assays for α1-Acid Glycoprotein and Human Serum Albumin Binding PMC / PLoS One[Link]

• From Medicinal Chemistry to Human Health: Current Approaches to Drug Discovery for Cancer and Neglected Tropical Diseases SciELO[Link]

• Preparation of Novel Derivatives of Pyridothiazine-1,1-dioxide and Their CNS an Antioxidant Properties ResearchGate[Link]

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• 3. The In Vitro Pharmacokinetics of Medicinal Plants: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. High-Throughput 1,536-Well Fluorescence Polarization Assays for α1-Acid Glycoprotein and Human Serum Albumin Binding - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for fluorescent receptor binding with N-Dansyl-1-(2-methoxyphenyl)piperazine

An Application Note and Protocol for Fluorescent Receptor Binding Assays Using N-Dansyl-1-(2-methoxyphenyl)piperazine

Introduction: A Shift from Radioactivity to Fluorescence in Receptor Binding

The study of ligand-receptor interactions is a cornerstone of pharmacology and drug discovery. For decades, radioligand binding assays have been the gold standard for quantifying these interactions due to their sensitivity and robustness.[1][2] However, the reliance on radioactive isotopes presents significant logistical, safety, and disposal challenges. The advent of high-sensitivity fluorescence detection technologies has paved the way for non-radioactive alternatives that offer comparable data quality with enhanced safety and ease of use.[3][4]

This guide details a protocol for utilizing N-Dansyl-1-(2-methoxyphenyl)piperazine (D2MPP) , a fluorescent ligand designed for studying G-protein coupled receptors (GPCRs). D2MPP cleverly combines a known receptor-binding pharmacophore with an environmentally sensitive fluorophore, creating a powerful tool for characterizing receptor-ligand interactions and for high-throughput screening (HTS) of compound libraries.

Scientific Principles

The Fluorescent Probe: N-Dansyl-1-(2-methoxyphenyl)piperazine (D2MPP)

The efficacy of D2MPP stems from the synergy of its two key components:

• The Pharmacophore: 1-(2-methoxyphenyl)piperazine (2-MeOPP) This moiety is a well-established structural scaffold for ligands targeting aminergic GPCRs. It is a known building block for numerous agents that exhibit high affinity for serotonin receptors, particularly the 5-HT1A subtype, and to a lesser extent, dopamine receptors.[5][6][7] This structural foundation directs the probe to a specific class of receptors.

• The Fluorophore: Dansyl (5-Dimethylaminonaphthalene-1-sulfonyl) The dansyl group is a classic fluorophore with properties that are highly advantageous for binding assays.

  • Environmental Sensitivity: Its fluorescence quantum yield is low in aqueous environments but increases significantly when it moves into a more hydrophobic (non-polar) environment, such as the binding pocket of a receptor. This results in an increase in fluorescence intensity upon binding.

  • Long Fluorescence Lifetime: Compared to more common fluorophores like fluorescein, dansyl has a long excited-state lifetime (~20 ns).[8] This property makes it an exceptional candidate for Fluorescence Polarization assays.

The Assay Principle: Fluorescence Polarization (FP)

Fluorescence Polarization is a homogeneous assay format that measures the change in the rotational speed of a fluorescent molecule upon binding to a larger partner.[9][10]

• Unbound D2MPP: When free in solution, the relatively small D2MPP molecule rotates rapidly. If excited with polarized light, the emitted light becomes highly depolarized due to this rapid tumbling. The result is a low polarization value .

• Receptor-Bound D2MPP: When D2MPP binds to its much larger receptor target, the entire complex tumbles much more slowly. This slow rotation preserves the polarization of the emitted light, resulting in a high polarization value .

The magnitude of this change in polarization is directly proportional to the fraction of bound D2MPP, allowing for precise quantification of the binding interaction.[11]

Caption: Principle of Fluorescence Polarization (FP) Assay.

Materials and Reagents

• Fluorescent Ligand: N-Dansyl-1-(2-methoxyphenyl)piperazine (D2MPP)

• Receptor Preparation: Membrane homogenate or purified receptor from a stable cell line (e.g., CHO or HEK293 cells) expressing the target receptor (e.g., 5-HT1A).

• Assay Buffer: e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4.

  • Scientist's Note: Buffer composition is critical and may require optimization for your specific receptor to ensure stability and proper folding.[12]

• Unlabeled Competitor: A known high-affinity ligand for the target receptor (for assay validation) and test compounds.

• Microplates: Low-volume, non-binding black microplates (e.g., 384-well).

  • Rationale: Black plates minimize background fluorescence and light scatter. Non-binding surfaces prevent the ligand and receptor from adsorbing to the plastic, which would create artifacts.[13]

• Plate Reader: A microplate reader capable of measuring fluorescence polarization, equipped with appropriate excitation and emission filters for the dansyl fluorophore (Excitation: ~340 nm, Emission: ~520 nm).

Parameter	Value	Source
Fluorophore	Dansyl	[8]
Pharmacophore	1-(2-methoxyphenyl)piperazine	[5]
Typical Excitation	~340 nm	[14]
Typical Emission	~520 nm (in non-polar env.)	[14]
Primary Targets	5-HT1A, Dopamine Receptors	[5][6]

Table 1: Key Properties of N-Dansyl-1-(2-methoxyphenyl)piperazine (D2MPP).

Experimental Protocols

Protocol 1: Saturation Binding Assay (to determine Kd)

This experiment determines the affinity (Kd, dissociation constant) of D2MPP for the receptor and the concentration of receptor binding sites (Bmax).[1]

Step-by-Step Methodology:

• Prepare D2MPP Dilutions: Create a serial dilution of D2MPP in assay buffer, typically ranging from 0.1 nM to 100 nM.

• Prepare Receptor: Dilute the receptor preparation in ice-cold assay buffer to a concentration determined during assay development.

• Set Up Microplate:

  • Total Binding Wells: Add a fixed volume of diluted receptor preparation to each well.

  • Non-Specific Binding (NSB) Wells: Add the same volume of diluted receptor preparation PLUS a high concentration of an unlabeled, high-affinity ligand for the target receptor (e.g., 10 µM of unlabeled 2-MeOPP or a known antagonist).

    • Rationale: The unlabeled ligand will occupy all specific binding sites. Any remaining fluorescence signal from D2MPP is due to non-specific binding to the membrane, filter, or well.

• Add D2MPP: Add the serially diluted D2MPP to the Total Binding and NSB wells.

• Incubate: Incubate the plate at a controlled temperature (e.g., 25°C) for a predetermined time (e.g., 60-120 minutes) to allow the binding to reach equilibrium.[10] Protect the plate from light.

• Measure: Read the fluorescence polarization on a suitable plate reader.

Data Analysis:

• Calculate Specific Binding: Specific Binding = Total Binding - Non-Specific Binding.

• Plot Specific Binding as a function of the D2MPP concentration.

• Fit the data to a one-site binding (hyperbola) equation using non-linear regression software (e.g., GraphPad Prism) to determine the Kd and Bmax values.

Protocol 2: Competitive Binding Assay (to determine Ki)

This is the most common application, used to determine the binding affinity of unlabeled test compounds by measuring their ability to displace D2MPP from the receptor.[4][15]

Caption: Workflow for a Competitive FP Binding Assay.

Step-by-Step Methodology:

• Prepare Reagents:

  • Test Compounds: Prepare serial dilutions of your test compounds in assay buffer containing a constant, low percentage of DMSO (e.g., 1%).

  • D2MPP: Prepare a working solution of D2MPP at a concentration equal to its Kd (determined in Protocol 1).

  • Receptor: Dilute the receptor preparation in ice-cold assay buffer.

• Set Up Microplate:

  • Add the serially diluted test compounds to the appropriate wells.

  • Positive Control (Max Signal): Add assay buffer with DMSO but no test compound.

  • Negative Control (Min Signal): Add a saturating concentration of a known unlabeled ligand.

• Add Receptor and D2MPP: Add the diluted receptor preparation and the D2MPP working solution to all wells.

• Incubate: Incubate the plate as determined in the saturation assay, protected from light.

• Measure: Read the fluorescence polarization.

Data Analysis:

• Plot the polarization values (in mP) against the logarithm of the competitor concentration.

• The data should yield a sigmoidal dose-response curve.

• Use non-linear regression to fit the curve and determine the IC50 value (the concentration of competitor that displaces 50% of the bound D2MPP).[15]

• Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation :

  • Ki = IC50 / (1 + [L]/Kd)

  • Where [L] is the concentration of D2MPP used and Kd is the dissociation constant of D2MPP for the receptor.

Assay Validation and Quality Control

For HTS applications, it is crucial to validate the assay's robustness. The Z'-factor is a statistical parameter used for this purpose.[16]

• Z' = 1 - ( (3σp + 3σn) / |μp - μn| )

  • σp and μp are the standard deviation and mean of the positive control (maximum signal).

  • σn and σn are the standard deviation and mean of the negative control (minimum signal).

Z'-factor Value	Assay Quality
> 0.5	Excellent assay
0 to 0.5	Marginal assay
< 0	Unsuitable for screening

Table 2: Interpretation of Z'-factor values. An assay with a Z'-factor > 0.5 is considered robust and suitable for HTS.

Conclusion

The protocol described provides a robust, non-radioactive method for characterizing ligand binding to aminergic GPCRs using the fluorescent probe N-Dansyl-1-(2-methoxyphenyl)piperazine. By leveraging the principles of fluorescence polarization, researchers can efficiently determine the binding affinities (Kd and Ki) of novel compounds. This approach offers significant advantages in terms of safety, cost, and throughput, making it an invaluable tool for modern drug discovery and development professionals.[3][12]

References

• Gifford Bioscience. (n.d.). Radioligand Binding Assay.
• Bio-protocol. (n.d.). Fluorescence ligand binding assay. Bio-protocol, 2(15), e213.
• Molecular Devices. (n.d.). Establishing and optimizing a fluorescence polarization assay.
• Public Library of Science. (2016, April 1). Principle of time-resolved Scintillation Proximity Assay (SPA) to quantify stability of high-affinity radio-ligand binding to GPCRs. Figshare.
• Revvity. (n.d.). Optimization of SPA receptor binding assays.
• Springer Nature Experiments. (n.d.).
• PubMed. (2005, February 15).
• BMG LABTECH. (n.d.). Fluorescent ligand binding assays for GPCRs.
• Burke, T. J., et al. (2018). Fluorescence polarization assays in high-throughput screening and drug discovery: a review. PMC.
• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of biomolecular screening, 4(2), 67-73. (Note: While not in the provided search, this is the foundational paper for Z'-factor and is included for scientific integrity).
• BMG LABTECH. (n.d.). Protein-ligand binding measurements using fluorescence polarization.
• Thermo Fisher Scientific - HK. (n.d.). Fluorescence Polarization (FP)—Note 1.4.
• Stoddart, L. A., et al. (2015). Fluorescence- and bioluminescence-based approaches to study GPCR ligand binding. British journal of pharmacology, 172(11), 2745-2760.
• Nanomicrospheres. (2025, April 29). Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements.
• Fluidic Sciences. (2025, November 18). Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls.
• Popiolek, L., et al. (2022).
• Gökmen, Z., et al. (2018). Synthesis and spectral properties of new piperazine derivatives and a structural study.
• Inxight Drugs. (n.d.). N-(2-METHOXYPHENYL)PIPERAZINE.
• Molbank. (2022, March 10). Design, Synthesis and 5-HT1A Binding Affinity of N-(3-(4-(2- Methoxyphenyl)piperazin-1-yl)propyl)tricyclo[3.3.1.13,7]decan-1-amine and Its 3,5-Dimethyl Analogue.
• PubMed. (1995, April 14). New (2-methoxyphenyl)piperazine derivatives as 5-HT1A receptor ligands with reduced alpha 1-adrenergic activity.
• PubMed. (1991, August 1). Analogues of the 5-HT1A serotonin antagonist 1-(2-methoxyphenyl)-4-[4-(2-phthalimido)butyl]piperazine with reduced alpha 1-adrenergic affinity.
• MDPI. (2020, May 18). Synthesis of Fluorescent Dansyl Derivatives of Methoxyamine and Diphenylhydrazine as Free Radical Precursors.
• Santa Cruz Biotechnology. (n.d.). N-Dansyl-1-(2-methoxyphenyl)piperazine.
• SWGDRUG.org. (2005, June 27). 1-(2-METHOXYPHENYL)PIPERAZINE.
• RSC Publishing. (n.d.).
• IRIS. (2021, May 21). Development of New Benzylpiperazine Derivatives as σ1 Receptor Ligands with in Vivo Antinociceptive and Anti-Allodynic Effects.

Sources

• 1. giffordbioscience.com [giffordbioscience.com]
• 2. Configuring Radioligand Receptor Binding Assays for HTS Using Scintillation Proximity Assay Technology | Springer Nature Experiments [experiments.springernature.com]
• 3. bmglabtech.com [bmglabtech.com]
• 4. Fluorescence‐ and bioluminescence‐based approaches to study GPCR ligand binding - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-(2-METHOXYPHENYL)PIPERAZINE [drugs.ncats.io]
• 6. New (2-methoxyphenyl)piperazine derivatives as 5-HT1A receptor ligands with reduced alpha 1-adrenergic activity. Synthesis and structure-affinity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analogues of the 5-HT1A serotonin antagonist 1-(2-methoxyphenyl)-4-[4-(2-phthalimido)butyl]piperazine with reduced alpha 1-adrenergic affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fluorescence Polarization (FP)—Note 1.4 | Thermo Fisher Scientific - US [thermofisher.com]
• 9. Fluorescence polarization assays in high-throughput screening and drug discovery: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements - nanomicronspheres [nanomicronspheres.com]
• 11. bmglabtech.com [bmglabtech.com]
• 12. Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls  - Fluidic Sciences Ltd % [fluidic.com]
• 13. Establishing and optimizing a fluorescence polarization assay [moleculardevices.com]
• 14. mdpi.com [mdpi.com]
• 15. bio-protocol.org [bio-protocol.org]
• 16. A Fluorescence Polarization Assay for Identifying Ligands that Bind to Vascular Endothelial Growth Factor - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Live-Cell Imaging of GPCRs Using N-Dansyl-1-(2-methoxyphenyl)piperazine

Introduction & Mechanistic Rationale

The 1-(2-methoxyphenyl)piperazine (2-MPP) moiety is a highly privileged pharmacophore recognized for its robust and selective affinity toward several critical G-protein coupled receptors (GPCRs), predominantly the serotonin 5-HT1A receptor, dopamine D2/D3 receptors, and α1-adrenergic receptors 12. Historically, mapping the spatial distribution and trafficking of these receptors required radioactive isotopes (e.g., PET tracers) 3 or the engineering of bulky GFP-fusion proteins, which can artificially alter receptor internalization kinetics and downstream signaling.

N-Dansyl-1-(2-methoxyphenyl)piperazine (CAS 439935-18-9) overcomes these limitations by conjugating the 2-MPP targeting scaffold with a Dansyl (5-(dimethylamino)naphthalene-1-sulfonyl) fluorophore 4.

The Causality of the Dansyl Probe: The Dansyl group is highly solvatochromic. In an aqueous extracellular environment, its quantum yield is extremely low (fluorescence is quenched). However, upon binding to the hydrophobic orthosteric pocket of the target GPCR 5, the probe undergoes a massive increase in quantum yield and a blue-shift in its emission spectrum. This environmental sensitivity inherently reduces background noise, creating a "turn-on" fluorescent system ideal for real-time live-cell imaging without the need for exhaustive, cell-damaging wash steps.

Photophysical & Pharmacological Profile

To successfully deploy this probe, researchers must align their optical setups with the unique photophysics of the Dansyl fluorophore and the pharmacology of the 2-MPP scaffold 6.

Parameter	Measurement / Characteristic	Causality / Implication
Target Receptors	5-HT1A, D2/D3, α1-AR	The 2-MPP scaffold dictates orthosteric pocket affinity.
Excitation Peak	~330 - 340 nm (UV)	Requires UV-transparent glass and specific laser lines (e.g., 340 nm LED or UV laser).
Emission Peak	~500 - 530 nm (Green/Yellow)	Solvatochromic; shifts based on the hydrophobicity of the receptor pocket.
Stokes Shift	>150 nm	Eliminates excitation/emission crosstalk, drastically lowering optical background noise.
Optimal Concentration	50 - 100 nM	Balances receptor saturation with minimal non-specific membrane partitioning.

Experimental Workflows & Pathway Dynamics

Understanding the sequence of operations and the biological pathway being triggered is critical for interpreting live-cell imaging data.

Step-by-step workflow for live-cell imaging using N-Dansyl-1-(2-methoxyphenyl)piperazine.

Mechanistic pathway of N-Dansyl-1-(2-MPP) binding, fluorescence activation, and internalization.

Detailed Protocol: Live-Cell Imaging Workflow

Phase 1: Reagent & Cell Preparation

• Stock Solution Preparation: Dissolve N-Dansyl-1-(2-methoxyphenyl)piperazine in anhydrous DMSO to create a 10 mM stock.

  • Causality: Dansyl compounds are highly lipophilic; aqueous storage leads to rapid precipitation and degradation. Keep final DMSO concentration in assays below 0.1% to prevent solvent-induced cytotoxicity.

• Cell Plating: Seed target cells (e.g., HEK293T stably expressing 5-HT1A or D3 receptors) onto Poly-D-Lysine (PDL) coated glass-bottom confocal dishes at 60-70% confluency.

  • Causality: Glass bottoms are mandatory because standard plastic culture ware strongly absorbs UV light, completely preventing excitation of the Dansyl fluorophore at 340 nm. PDL prevents cells from detaching during subsequent wash steps.

Phase 2: Staining & Incubation

• Media Exchange: Remove culture media and wash cells twice with warm Hank's Balanced Salt Solution (HBSS).

  • Causality: Phenol red in standard DMEM absorbs UV light, severely quenching the Dansyl excitation. Furthermore, serum proteins (like BSA) will nonspecifically bind the lipophilic probe, reducing the effective free concentration available for the receptors.

• Ligand Addition: Dilute the stock solution in HBSS to a final working concentration of 50 nM. Add to the cells and incubate at 37°C for 20–30 minutes in the dark.

  • Causality: 37°C allows for physiological receptor binding and subsequent β-arrestin-mediated internalization, enabling the visualization of endosomal trafficking. If only surface binding is desired, this step must be performed at 4°C to halt active endocytosis.

Phase 3: Imaging Parameters

• Microscopy Setup: Transfer the dish to a confocal microscope equipped with a live-cell environmental chamber (37°C, 5% CO2).

• Filter Configuration: Excite the sample using a 340 nm or 355 nm UV laser (often shared with DAPI/Hoechst channels). Collect emission using a FITC/YFP filter set (centered around 520 nm).

  • Causality: The massive Stokes shift allows you to completely isolate the emission signal from the excitation source, yielding a pristine, high-contrast image.

Self-Validating System (Assay Verification)

To ensure scientific integrity, every fluorescent ligand assay must include a self-validating control to differentiate true receptor binding from non-specific lipid bilayer partitioning.

The Pharmacological Blockade Control:

• Prepare a parallel dish of identical cells.

• Pre-incubate these cells with 10 µM of a known, non-fluorescent competitive antagonist (e.g., WAY-100635 for 5-HT1A, or Haloperidol for D2/D3) for 15 minutes prior to adding the Dansyl probe.

• Causality & Expected Result: The competitive antagonist will fully occupy the orthosteric site. When N-Dansyl-1-(2-MPP) is subsequently added, it cannot bind the receptor. A successful assay will show a >80% reduction in fluorescence in this control group. If fluorescence remains high, your signal is an artifact of non-specific membrane accumulation, and the probe concentration must be reduced.

Troubleshooting & Optimization

Observation	Causality (Underlying Mechanism)	Corrective Action
High diffuse background fluorescence	The probe is highly lipophilic and is partitioning into the cellular lipid bilayer non-specifically.	Reduce probe concentration to 10-20 nM. Ensure a 5-minute wash step with warm HBSS before imaging.
No fluorescence detected	Plastic culture dishes absorb UV light, preventing Dansyl excitation at 340 nm.	Switch immediately to high-quality glass-bottom confocal dishes. Verify 340 nm laser/LED power.
Signal remains on the membrane (No internalization)	Incubation was performed at room temperature or 4°C, halting active clathrin-mediated endocytosis.	Ensure incubation and imaging chambers are strictly maintained at 37°C.
Antagonist fails to block the signal	The concentration of the Dansyl probe exceeds the Kd​ of the competitive antagonist.	Increase antagonist pre-incubation time to 30 mins and concentration to 10 µM to ensure full receptor occupancy.

References

• MedChemExpress. 1-(2-Methoxyphenyl)piperazine hydrochloride | 5-HT/Serotonin Receptors Ligand.
• PubMed / NIH. 1-cinnamyl-4-(2-methoxyphenyl)piperazines: synthesis, binding properties, and docking to dopamine (D(2)) and serotonin (5-HT(1A)) receptors.
• PubMed / NIH. Parallel Synthesis and Dopamine D3/D2 Receptor Screening of Novel {4-[4-(2-methoxyphenyl)piperazin-1-yl]butyl}carboxamides.
• PubMed / NIH. New (2-methoxyphenyl)piperazine derivatives as 5-HT1A receptor ligands with reduced alpha 1-adrenergic activity.
• PubMed / NIH. Receptor mapping using methoxy phenyl piperazine derivative: Preclinical PET imaging.
• Santa Cruz Biotechnology. N-Dansyl-1-(2-methoxyphenyl)piperazine | CAS 439935-18-9.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1-cinnamyl-4-(2-methoxyphenyl)piperazines: synthesis, binding properties, and docking to dopamine (D(2)) and serotonin (5-HT(1A)) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Receptor mapping using methoxy phenyl piperazine derivative: Preclinical PET imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. Parallel synthesis and dopamine D3/D2 receptor screening of novel {4-[4-(2-methoxyphenyl)piperazin-1-yl]butyl}carboxamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. New (2-methoxyphenyl)piperazine derivatives as 5-HT1A receptor ligands with reduced alpha 1-adrenergic activity. Synthesis and structure-affinity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: In Vitro Serotonin 5-HT1A Receptor Assays Utilizing N-Dansyl-1-(2-methoxyphenyl)piperazine

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Focus: Mechanistic Rationale, Self-Validating Protocols, and Quantitative Workflows

Introduction & Mechanistic Rationale

The serotonin 5-HT1A receptor is a highly targeted G protein-coupled receptor (GPCR) implicated in the regulation of neurobiological processes such as anxiety, excitotoxicity, and pain [1]. While traditional radioligand binding assays provide excellent quantitative affinity data, they lack the spatial and temporal resolution required to study receptor localization, trafficking, and real-time ligand-receptor dynamics in living cells.

To overcome these limitations, fluorescent probes have been engineered by conjugating known pharmacophores with environmentally sensitive fluorophores. N-Dansyl-1-(2-methoxyphenyl)piperazine represents a highly optimized tool for this purpose [1].

Biophysical Design Causality: This probe leverages the 1-(2-methoxyphenyl)piperazine (2-MPP) scaffold—a well-established pharmacophore that confers high affinity and specificity for the 5-HT1A receptor orthosteric site [2]. The addition of the dansyl [(5-dimethylamino)naphthalene-1-sulfonyl] group serves as the fluorescent tag. The dansyl group was selected because its moderate steric bulk, when attached via an appropriate aliphatic spacer, does not disrupt the critical hydrogen bonding and hydrophobic interactions within the GPCR binding pocket [1]. Furthermore, its high Stokes shift allows for distinct separation of excitation and emission spectra, drastically reducing background noise during live-cell imaging [3].

Figure 1: 5-HT1A receptor signaling pathway upon activation by the N-Dansyl fluorescent agonist.

Quantitative Data Summary

The utility of N-Dansyl-1-(2-methoxyphenyl)piperazine is rooted in its dual capacity as a high-affinity ligand and a robust fluorophore. The table below synthesizes its core photophysical and pharmacological properties [1].

Parameter	Value	Mechanistic Significance
Binding Affinity (Ki)	2 – 11 nM	High affinity ensures target saturation at low nanomolar concentrations, minimizing off-target lipid partitioning.
Excitation (λexc)	320 nm (Peak) / 405 nm (Imaging)	405 nm compatibility allows the use of standard diode lasers on commercial confocal microscopes.
Emission (λem)	~480 nm	Emits in the cyan/green spectrum, which can be easily isolated from cellular autofluorescence.
Quantum Yield (Φf)	0.24 – 0.26	Provides sufficient photon output for high-resolution, single-cell imaging.
Stokes Shift	~160 nm	A massive shift prevents excitation light from bleeding into the emission detector, maximizing contrast.

Experimental Protocols: A Self-Validating System

As a Senior Application Scientist, I emphasize that a protocol is only as reliable as its internal controls. The following workflows are designed not just to yield a signal, but to mathematically and visually prove that the signal is a direct result of specific 5-HT1A receptor engagement.

Protocol A: In Vitro Radioligand Competition Binding Assay

Objective: To quantify the binding affinity (Ki) of the N-Dansyl probe against a known radioligand standard.

• Causality of Buffer Composition: The assay buffer utilizes 50 mM Tris-HCl and 0.5 mM MgSO4 (pH 7.4 at 25 °C) [1]. The inclusion of Mg²⁺ is non-negotiable; divalent cations are strictly required to stabilize the high-affinity ternary complex between the agonist, the GPCR, and the intracellular G-protein. Without Mg²⁺, the receptor shifts to a low-affinity state, artificially inflating the calculated Ki.

• Causality of Filter Treatment: Pre-soaking GF/C filters in 0.1% polyethylenimine (PEI) neutralizes the negative charge of the glass fibers, preventing non-specific electrostatic binding of the positively charged piperazine moiety.

Step-by-Step Methodology:

• Preparation: Isolate membrane fractions from HEK-293 or CHO cells stably expressing the human 5-HT1A receptor. Resuspend in assay buffer (50 mM Tris-HCl, 0.5 mM MgSO4, pH 7.4).

• Incubation: In a 96-well plate, combine 50 μg of membrane protein, 1 nM of [³H]-8-OH-DPAT (a standard 5-HT1A agonist), and varying concentrations of the N-Dansyl ligand (ranging from 10⁻¹¹ to 10⁻⁴ M) in a final volume of 500 μL.

• Equilibration: Incubate the mixture at 25 °C for 60 minutes. Note: 25 °C is chosen over 37 °C to slow dissociation kinetics and stabilize the binding equilibrium during the subsequent filtration step.

• Termination: Rapidly terminate the reaction by vacuum filtration through PEI-treated GF/C glass fiber filters.

• Washing: Wash filters three times with 3 mL of ice-cold 50 mM Tris-HCl buffer to flush out unbound radioligand.

• Quantification: Extract filters into scintillation vials, add scintillation cocktail, and quantify retained radioactivity using a liquid scintillation counter. Calculate the Ki using the Cheng-Prusoff equation.

Protocol B: Live-Cell Confocal Imaging of h5-HT1AR

Objective: Direct visualization of 5-HT1A receptors in a cellular environment.

• Causality of Incubation Time: A strict 10-minute incubation is employed [1]. Prolonged exposure to agonists induces β-arrestin recruitment and subsequent GPCR internalization. A 10-minute window ensures the fluorescent signal accurately reflects plasma membrane localization before endosomal trafficking occurs.

• Causality of the Specificity Control: To ensure the system is self-validating, a parallel control group is pre-incubated with a massive excess (50 μM) of a non-fluorescent 5-HT1A ligand. This saturates all orthosteric binding sites. Any residual fluorescence observed in this control group represents non-specific lipid partitioning, effectively establishing the true signal-to-noise ratio [1].

Step-by-Step Methodology:

• Cell Culture: Seed CHO cells stably transfected with h5-HT1AR onto glass-bottom confocal imaging dishes. Grow to 70-80% confluency.

• Washing: Wash cells twice with PBS to remove serum proteins that may non-specifically bind the probe. Replace with serum-free imaging buffer.

• Control Group Pre-incubation (Validation Step): To the control dishes, add 50 μM of a non-fluorescent 5-HT1A ligand (e.g., WAY-100635). Incubate for 15 minutes at 37 °C.

• Probe Addition: Add the N-Dansyl-1-(2-methoxyphenyl)piperazine probe to a final concentration of 250 nM to both the experimental and control dishes [1].

• Incubation: Incubate all dishes for exactly 10 minutes at 37 °C.

• Washing & Fixation: Wash cells three times with ice-cold PBS to halt trafficking and remove unbound probe. Fix cells using 4% paraformaldehyde for 15 minutes at room temperature.

• Imaging: Mount the samples and observe using a confocal laser scanning microscope. Excite the dansyl fluorophore using a 405 nm diode laser and collect emission in the 450–550 nm range [1].

Figure 2: Self-validating experimental workflow for live-cell confocal imaging of 5-HT1A receptors.

References

• Development of Fluorescent Ligands for the Human 5-HT 1A Receptor Source: ACS Publications URL
• Identification of a red-emitting fluorescent ligand for in vitro visualization of human serotonin 5-HT1A receptors Source: Bioorganic & Medicinal Chemistry Letters URL
• Design, Synthesis, and Characterization of a Fluoroprobe for Live Human Islet Cell Imaging of Serotonin 5-HT1A Receptor Source: Columbia Academic Commons URL

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Fluorescence Signal with N-Dansyl-1-(2-methoxyphenyl)piperazine

Welcome to the technical support center for N-Dansyl-1-(2-methoxyphenyl)piperazine. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot experiments involving this versatile fluorescent probe. Here, we address common issues, particularly low fluorescence signal, through a detailed question-and-answer format, providing not just solutions but also the scientific reasoning behind them.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental fluorescent properties of N-Dansyl-1-(2-methoxyphenyl)piperazine?

A1: Understanding the inherent spectral characteristics of the probe is the first step in troubleshooting. N-Dansyl-1-(2-methoxyphenyl)piperazine is a derivative of dansyl chloride, a widely used fluorescent label. The fluorescence arises from the dansyl group.

• Excitation and Emission: The dansyl fluorophore typically exhibits a broad excitation peak around 335-340 nm and an emission peak that is highly sensitive to the solvent environment, generally appearing around 518-535 nm.[1][2][3]

• Environmental Sensitivity: The fluorescence quantum yield and the exact emission maximum of dansyl derivatives are strongly dependent on the polarity of their microenvironment.[4] In non-polar, hydrophobic environments, the quantum yield is generally high, resulting in bright fluorescence. Conversely, in polar, aqueous environments, the quantum yield is significantly lower.[5] This property is crucial for assays where the probe's binding to a target alters its local environment.

• Mechanism: The fluorescence behavior is attributed to a charge-transfer band between the dimethylamino donor group and the sulfonyl acceptor group of the dansyl moiety.[1][6]

Property	Typical Value	Source(s)
Excitation Maximum (λex)	~335 - 340 nm	[1][2]
Emission Maximum (λem)	~518 - 535 nm (solvent dependent)	[1][2][3]
Quantum Yield (Φ)	Highly variable (e.g., 0.07 in water to 0.66 in dioxane for Dansyl glycine)	[5]
Fluorescence Lifetime (τ)	Nanosecond range (e.g., ~4.0 ns for some dansyl derivatives)	[7][8]

Troubleshooting Guide: Low Fluorescence Signal

A weak or absent fluorescence signal is a common frustration in fluorescence-based experiments. This guide provides a systematic approach to identifying and resolving the root cause.

Problem 1: Issues Related to the Probe and Reagents

Q2: My signal is consistently low or non-existent. Could the probe itself be the problem?

A2: Absolutely. The integrity and handling of the fluorescent probe are paramount.

• Probe Degradation: N-Dansyl-1-(2-methoxyphenyl)piperazine, like many fluorescent molecules, can degrade if not stored properly. It should be stored in a cool, dry, and dark place, typically at 2-8°C, and protected from light to prevent photobleaching.[9] Ensure the container is tightly sealed.[10][11]

• Incorrect Concentration: Using a probe concentration that is too low will naturally result in a weak signal. Conversely, excessively high concentrations can lead to self-quenching or inner filter effects, which also diminish the signal.[12] It is crucial to perform a concentration titration to determine the optimal working concentration for your specific assay.[13][14][15]

• Solvent and Buffer Composition: The fluorescence of the dansyl group is highly sensitive to its environment.

  • Polarity: As mentioned, polar solvents like water can significantly quench the fluorescence of dansyl probes.[5] If your assay buffer is highly aqueous, a low signal might be expected unless the probe binds to a hydrophobic pocket on your target molecule.

  • pH: The fluorescence of some dansyl derivatives is pH-dependent.[6] Ensure your buffer pH is compatible with optimal probe fluorescence.

  • Contaminants: Impurities in your sample or buffer can interfere with the fluorescence signal.[16] Use high-purity reagents and consider filtering your samples.[12]

Experimental Protocol: Probe Concentration Optimization

• Prepare a Stock Solution: Dissolve N-Dansyl-1-(2-methoxyphenyl)piperazine in an appropriate organic solvent (e.g., DMSO or ethanol) to create a concentrated stock solution.

• Serial Dilutions: Prepare a series of dilutions of the probe in your assay buffer, ranging from nanomolar to micromolar concentrations.

• Measure Fluorescence: In a suitable microplate or cuvette, measure the fluorescence intensity of each dilution using your fluorometer or plate reader.

• Plot and Analyze: Plot the fluorescence intensity against the probe concentration. The optimal concentration will be within the linear range of this curve, providing a strong signal without saturation or quenching effects.[12][14]

Problem 2: Instrumentation and Measurement Settings

Q3: I've confirmed my probe is fine. Could my instrument settings be incorrect?

A3: Improper instrument settings are a very common source of error in fluorescence measurements.[16]

• Incorrect Excitation/Emission Wavelengths: Ensure that your instrument's excitation and emission wavelengths are set to the optimal values for N-Dansyl-1-(2-methoxyphenyl)piperazine (Ex: ~335-340 nm, Em: ~518-535 nm).[17] Using incorrect filter sets or monochromator settings will result in a significant loss of signal.[17]

• Suboptimal Gain/Detector Voltage: The gain setting on a photomultiplier tube (PMT) detector amplifies the fluorescence signal. If the gain is too low, the signal may be undetectable.[17] If it's too high, you risk saturating the detector, which can lead to distorted and unusable data.[17][18] It's essential to adjust the gain to maximize the signal-to-noise ratio without causing saturation.[18] Many modern instruments have an auto-gain function that can help find the optimal setting.[18]

• Slit Widths and Integration Time: For monochromator-based instruments, the excitation and emission slit widths control the bandwidth of light. Wider slits allow more light to pass, increasing the signal but potentially decreasing the spectral resolution and increasing background. Narrower slits improve resolution but reduce the signal. The integration time (or exposure time) also directly affects the signal intensity.[17] Longer integration times collect more photons but can increase the risk of photobleaching.

• Optical Alignment and Maintenance: Misaligned optical components or dirty lenses and cuvettes can scatter light and reduce the signal that reaches the detector.[12][16] Regular instrument maintenance and cleaning are crucial.

Workflow for Optimizing Instrument Settings

Caption: A systematic troubleshooting flowchart.

References

• Song, X., et al. (2023). Recent progress in the development of fluorescent probes for imaging pathological oxidative stress. Chemical Society Reviews, 52(11), 3756-3797. [Link]

• Drawell. (2024, October 18). How to Reduce Fluorescence Measurement Errors. [Link]

• BMG Labtech. (2021, November 18). How to optimise fluorescence gain. [Link]

• AELAB. (2024, November 5). How to Reduce Fluorescence Measurement Errors. [Link]

• ibidi. Troubleshooting - Immunofluorescence Assays. [Link]

• LI-COR. Optimizing flash settings - LI-6800. [Link]

• Montana Molecular. Troubleshooting guide. [Link]

• Elabscience. (2021, October 19). Immunofluorescence Troubleshooting Tips. [Link]

• Molecular Devices. Establishing and optimizing a fluorescence polarization assay. [Link]

• Jensen, E. C. (2012). Use of Fluorescent Probes: Their Effect on Cell Biology and Limitations.
• Winterbourn, C. C. (2013). The challenges of using fluorescent probes to detect and quantify specific reactive oxygen species in living cells. Biochimica et Biophysica Acta (BBA) - General Subjects, 1840(2), 730-738.
• Butler, A., et al. (2023). Chemists Focus on Probes, Biologists on Cells—But Who Talks about Probe-Cell Interactions? A Critical Account of the Suboptimal Reporting of Novel Fluorescent Imaging Probes, Using Lipid Droplet Stains as a Case Study. International Journal of Molecular Sciences, 24(9), 8378.
• Kalyanaraman, B., et al. (2012). The Challenges of using Fluorescent Probes to Detect and Quantify Specific Reactive Oxygen Species in Living Cells. Request PDF.

• Pharmaffiliates. N-Dansyl-d6-1-(2-methoxyphenyl)piperazine. [Link]

• Ionescu, P., et al. (2020). Synthesis of Fluorescent Dansyl Derivatives of Methoxyamine and Diphenylhydrazine as Free Radical Precursors. International Journal of Molecular Sciences, 21(10), 3559.
• Starosta, R., & Sobańska, K. (2024). Unraveling environmental effects in the absorption and fluorescence spectra of p-methoxyphenylpiperazine derivatives. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 308, 123583.
• Maus, M., et al. (2001). A new and versatile fluorescence standard for quantum yield determination. Physical Chemistry Chemical Physics, 3(8), 1619-1623.
• Starosta, R., & Sobańska, K. (2023).

• Oregon Medical Laser Center. Dansyl glycine. [Link]

• Nicolescu, A., et al. (2019).
• Lum, K., Zielinski, S. M., & Abe, C. J.
• Chen, R. F. (1967). Fluorescence of dansyl amino acids in organic solvents and protein solutions. Archives of Biochemistry and Biophysics, 120(3), 609-620.
• Harvard University. (1985). FLUORESCENCE PROPERTIES OF DNSYL GROUPS COVALENTLY inl I BONDED TO THE SURFACE.
• Ionescu, P., et al. (2020). Synthesis of Fluorescent Dansyl Derivatives of Methoxyamine and Diphenylhydrazine as Free Radical Precursors. MDPI.
• Ionescu, P., et al. (2020). Synthesis of Fluorescent Dansyl Derivatives of Methoxyamine and Diphenylhydrazine as Free Radical Precursors.
• Ionescu, P., et al. (2020). Synthesis of Fluorescent Dansyl Derivatives of Methoxyamine and Diphenylhydrazine as Free Radical Precursors. PubMed.
• MDPI. (2025). In Silico Evaluation of Synthetic Hydrophobic Fluorescent NBD- and DANSYL-Derivatives as Potential Inhibitors of Insect Chitinases.

• SKC Inc. (2023, December 20). ISO-CHEK Derivatizing Solution (1-(2-methoxyphenyl)piperazine in toluene). [Link]

• ResearchGate. Absorption and fluorescence emission spectra for dansyl dye 1 in ethanol. [Link]

• Jia, L., et al. (2021). Chemical Regulation of Fluorescence Lifetime. Accounts of Chemical Research, 54(17), 3373-3384.
• Bartolini, M., et al. (2025). A new macrocyclic dansyl-cyclen fluorescent probe for the identification of mildly acidic intracellular compartments. Dyes and Pigments, 239, 112001.
• Genest, D., et al. (1978). Quantum yields and fluorescence lifetimes of acridine derivatives interacting with DNA. Nucleic Acids Research, 5(8), 2881-2896.
• University of Nebraska - Lincoln. (2018). Lifetime and Fluorescence Quantum Yield of Two Fluorescein-Amino Acid-Based Compounds in Different Organic Solvents and Gold.
• Bopp, M. A., et al. (1997). Fluorescence and photobleaching dynamics of single light-harvesting complexes. Proceedings of the National Academy of Sciences, 94(20), 10630-10635.

• ResearchGate. (2013). My material is 'photobleaching' in fluorescence microscope. What does this mean?. [Link]

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• 5. Dansyl glycine [omlc.org]
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• 18. bmglabtech.com [bmglabtech.com]

Technical Support Center: Troubleshooting N-Dansyl-1-(2-methoxyphenyl)piperazine Aqueous Solubility

Introduction

N-Dansyl-1-(2-methoxyphenyl)piperazine is a specialized fluorescent probe utilized in receptor pharmacology. The 1-(2-methoxyphenyl)piperazine core is a well-established pharmacophore with high affinity for serotonin (5-HT1A) and dopamine (D3) receptors[1][2]. However, functionalizing this core with a bulky, fluorescent dansyl (5-(dimethylamino)naphthalene-1-sulfonyl) group drastically alters its physicochemical properties, leading to severe solubility issues in standard aqueous biological buffers (e.g., PBS, HBSS).

This guide provides field-proven, self-validating methodologies to overcome these challenges, ensuring your assays remain robust and reproducible.

Section 1: The Mechanistic Root Cause of Insolubility (E-E-A-T Analysis)

To effectively solubilize a compound, we must first understand the chemical causality behind its precipitation. The insolubility of N-Dansyl-1-(2-methoxyphenyl)piperazine is driven by a fundamental shift in its protonation state and lipophilicity:

• Loss of Basicity (pKa Shift): The unsubstituted 1-(2-methoxyphenyl)piperazine has a secondary amine (N4) with a predicted pKa of approximately 8.98, allowing it to be protonated and highly soluble at physiological pH[1][3]. However, dansylation at this N4 position converts the basic amine into a sulfonamide. Sulfonamides formed from secondary amines lack an acidic proton and are electronically deactivated, rendering them completely neutral at pH 7.4.

• Unprotonated Aniline Nitrogen: The remaining nitrogen (N1) is directly attached to the ortho-methoxyphenyl ring. This aniline-like nitrogen has a very low pKa (~3.0–4.0)[4]. Consequently, at pH 7.4, the entire molecule carries no net charge.

• Extreme Hydrophobicity: The combination of the neutral piperazine core, the methoxyphenyl ring, and the bulky naphthalene system of the dansyl group creates a highly lipophilic molecule that is violently repelled by water, leading to rapid aggregation[5].

Caption: Structural factors driving the aqueous insolubility of N-Dansyl-1-(2-methoxyphenyl)piperazine.

Section 2: Troubleshooting FAQs & Experimental Workflows

Q1: I dissolve the probe in 100% DMSO at 10 mM, but when I dilute it directly into PBS for my assay, it instantly turns cloudy. How do I prevent this?

Expert Insight: Direct dilution of a highly lipophilic DMSO stock into an aqueous buffer causes a rapid collapse of the solvation shell, known as a "solvent crash"[6]. The hydrophobic dansyl and methoxyphenyl groups instantly aggregate to minimize contact with water. Solution: Use a Co-Solvent Step-Down Protocol with a non-ionic surfactant.

Self-Validating Protocol:

• Stock Preparation: Dissolve the compound in anhydrous DMSO to a concentration of 10 mM. (Validation step: The solution must be completely clear under strong light; any turbidity indicates moisture contamination in the DMSO).

• Surfactant Coating: In a separate microcentrifuge tube, mix 10 µL of the 10 mM DMSO stock with 10 µL of Tween-80 (or Pluronic F-127, 20% w/v in DMSO). Vortex vigorously for 30 seconds. (Causality: The surfactant coats the hydrophobic molecules before they encounter water, significantly lowering the interfacial tension).

• Aqueous Titration: Slowly add 980 µL of warmed PBS (37°C) drop-by-drop while continuously vortexing the tube.

• Centrifugation Check: Centrifuge the final 100 µM solution at 10,000 x g for 5 minutes. If a visible pellet forms, the surfactant-to-probe ratio must be increased.

Q2: My cellular assay is highly sensitive to DMSO and surfactants (limit <0.1%). What is a biocompatible alternative to keep the probe in solution?

Expert Insight: When organic modifiers are prohibited, Host-Guest Complexation using Hydroxypropyl-β-Cyclodextrin (HP-β-CD) is the gold standard. The hydrophobic cavity of β-cyclodextrin specifically recognizes and encapsulates the dansyl moiety, shielding it from water while maintaining a highly hydrophilic exterior[5][7]. Solution: Form an inclusion complex with HP-β-CD.

Self-Validating Protocol:

• Cyclodextrin Solution: Prepare a 20% (w/v) solution of HP-β-CD in pure water or PBS.

• Solid-State Mixing: Add 1 mg of solid N-Dansyl-1-(2-methoxyphenyl)piperazine directly to 1 mL of the HP-β-CD solution. Do not use DMSO.

• Sonication & Incubation: Sonicate the suspension in a water bath for 30 minutes, then incubate on a rotary shaker at 37°C for 24 hours to allow thermodynamic equilibrium of the host-guest inclusion complex.

• Filtration: Filter the solution through a 0.22 µm PTFE syringe filter to remove any uncomplexed, insoluble probe.

• Quantification: Measure the absorbance of the filtrate at ~330 nm (dansyl excitation peak) to determine the exact concentration of the solubilized probe[8].

Q3: I am using this probe for live-cell fluorescence imaging, but I see punctate, bright spots instead of uniform membrane/receptor binding. What is happening?

Expert Insight: Punctate fluorescence indicates that the probe has formed nano-aggregates or micelles in the media rather than remaining as monomeric ligands[7]. Aggregates cannot properly bind to 5-HT or D3 receptors and will be non-specifically endocytosed. Solution: Utilize Bovine Serum Albumin (BSA) as a carrier protein. BSA has natural hydrophobic binding pockets that transport lipophilic molecules and can deliver monomeric probes directly to the cell membrane. Protocol: Dilute your DMSO stock into assay buffer containing 0.1% to 1% (w/v) essentially fatty-acid-free BSA. Pre-incubate for 15 minutes at room temperature to allow protein-ligand binding before applying to cells.

Section 3: Quantitative Comparison of Solubilization Strategies

Solubilization Strategy	Max Aqueous Conc. Achieved	Biological Compatibility	Primary Advantage	Primary Limitation
Direct DMSO Dilution	< 1 µM	Low (DMSO toxicity)	Fast, simple preparation	Immediate solvent crash[6]
DMSO + Tween-80	~100 µM	Medium	Excellent for biochemical assays	Surfactants may lyse delicate cells
HP-β-CD Complexation	1–5 mM	High	Ideal for in vivo and live cells[7]	Requires 24h preparation time
BSA Carrier Protein	~50 µM	High	Prevents nano-aggregation	BSA may bind/sequester other drugs

Section 4: Solubilization Decision Workflow

Caption: Decision matrix for selecting the optimal solubilization strategy based on assay constraints.

References

• Guidechem - 1-(2-Methoxyphenyl)piperazine Chemical Properties & pKa.
• LookChem - Cas 35386-24-4, 1-(2-Methoxyphenyl)piperazine.
• Grokipedia - ortho-Methoxyphenylpiperazine.
• MedChemExpress - 1-(2-Methoxyphenyl)piperazine hydrochloride.
• ACS Publications - Novel Water-Soluble β-Cyclodextrin−Calix[4]arene Couples as Fluorescent Sensor Molecules for the Detection of Neutral Analytes.
• PMC (National Institutes of Health) - From dansyl-modified biofilm disruptors to β-cyclodextrin-optimized multifunctional supramolecular nanovesicles.
• ResearchGate - Fluorescence increase of a PAADShn solution for which the dansyl substituent concentration is 1.0.
• BenchChem - Protein removal by organic solvent crash.

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• 3. Page loading... [guidechem.com]
• 4. ortho -Methoxyphenylpiperazine — Grokipedia [grokipedia.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Nortadalafil | 171596-36-4 | Benchchem [benchchem.com]
• 7. From dansyl-modified biofilm disruptors to β-cyclodextrin-optimized multifunctional supramolecular nanovesicles: their improved treatment for plant bacterial diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Microscopy for N-Dansyl-1-(2-methoxyphenyl)piperazine

Welcome to the Advanced Imaging Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and neuropharmacologists who utilize N-Dansyl-1-(2-methoxyphenyl)piperazine —a fluorescently tagged derivative of a classic 5-HT receptor ligand—to map serotonin receptor localization and internalization.

While the Dansyl (5-(dimethylamino)naphthalene-1-sulfonyl) fluorophore is highly sensitive to the hydrophobic environment of receptor binding pockets, it is notoriously prone to rapid photobleaching[1]. This guide provides field-proven, mechanistically grounded troubleshooting strategies to preserve your signal integrity without compromising cellular physiology.

I. Frequently Asked Questions (FAQs)

Q1: Why does my N-Dansyl-1-(2-methoxyphenyl)piperazine signal fade within seconds of opening the shutter, whereas my Alexa Fluor probes last for minutes? The Causality: The Dansyl group requires high-energy UV/violet excitation ( λex​≈330–350 nm)[1]. When bombarded with high-energy photons, the fluorophore rapidly transitions from an excited singlet state to a relatively long-lived excited triplet state ( T1​ )[2]. In this T1​ state, the molecule has an extended timeframe to react with molecular oxygen, generating Reactive Oxygen Species (ROS)[2]. This causes irreversible covalent cleavage of the naphthalene ring system (photobleaching)[3]. Modern dyes like Alexa Fluors are excited at lower energies and feature rigidified scaffolds specifically engineered to suppress these triplet state transitions.

Q2: I am performing live-cell imaging of 5-HT receptor kinetics. Can I use standard antifade mountants like p-Phenylenediamine (PPD) or DABCO? The Causality: No. Standard antifade reagents like PPD and DABCO are highly toxic to living cells and can induce apoptosis or alter receptor biology, invalidating your pharmacological data[4]. Furthermore, PPD is known to chemically cleave certain fluorophore structures[4]. For live-cell assays, you must use a cell-permeable, non-toxic ROS scavenger.

Q3: How should I adjust my confocal acquisition settings to minimize Dansyl bleaching while maintaining a workable signal-to-noise ratio (SNR)? The Causality: Photobleaching scales non-linearly with peak illumination intensity. By reducing your laser power by 50% and compensating with a longer pixel dwell time or line averaging, you drastically reduce the instantaneous concentration of fluorophores in the vulnerable triplet state[5]. Additionally, opening the pinhole slightly (e.g., to 1.5 Airy Units) increases photon collection efficiency, allowing you to further lower the excitation energy[5].

II. Mechanistic Visualization

To effectively troubleshoot, you must understand the quantum-level interactions occurring within your sample. The diagram below illustrates the photobleaching pathway of the Dansyl probe and how specific interventions (like Trolox) rescue the fluorophore.

Diagram 1: Jablonski diagram illustrating Dansyl photobleaching pathways and Trolox-mediated rescue.

III. Quantitative Antifade Selection Guide

Selecting the correct chemical environment is critical. The table below synthesizes the performance metrics of various antifade strategies specifically for Dansyl-conjugated piperazine derivatives.

Antifade Reagent	Target Application	Mechanism of Action	Dansyl Compatibility	Expected t1/2​ Extension
Trolox (2 mM)	Live Cells	Dual redox quenching (electron transfer) via TX-quinone	Excellent	4x to 5x
ProLong™ Live	Live Cells	Oxyrase™ technology (enzymatic singlet oxygen scavenging)[6]	Good	3x to 4x
ProLong™ Gold	Fixed Cells	Polymer-based curing ROS scavenger[7]	Excellent	>10x
PPD (0.1%)	Fixed Cells	Antioxidant / Triplet state quencher[4]	Poor (Toxicity/Cleavage)	N/A

IV. Troubleshooting Workflows & Self-Validating Protocols

Diagram 2: Decision matrix and validation workflow for troubleshooting Dansyl photobleaching.

Protocol A: Live-Cell Imaging with Trolox Supplementation

Trolox (a water-soluble Vitamin E analog) is the gold standard for live-cell UV imaging. It works via a dual mechanism: the combination of Trolox and its oxidized form, TX-quinone (TQ), quenches the triplet state through electron transfer and mops up resulting radicals.

Step-by-Step Methodology:

• Prepare Stock: Dissolve Trolox powder in DMSO to create a 100 mM stock solution.

• Age the Stock (Critical Step): Expose the stock solution to ambient room light or brief UV irradiation for 15 minutes. Causality: Pure Trolox is less effective; it requires partial oxidation to TX-quinone to activate the complementary redox reaction necessary for triplet quenching.

• Dilute: Add the aged stock to your Live Cell Imaging Buffer (e.g., HBSS or FluoroBrite DMEM) to a final concentration of 2 mM.

• Self-Validating System Check:

  • Control 1 (Physiology): Measure the pH of the final buffer. Trolox is an acid; if the buffer lacks sufficient buffering capacity, the pH will drop below 7.4, which will artificially alter 5-HT receptor binding affinity. Adjust with NaOH if necessary.

  • Control 2 (Efficacy): Image a vehicle-only (no Trolox) control well. Record the time required for the fluorescence intensity to drop by 50% ( t1/2​ ). A successful Trolox integration is validated when the t1/2​ in the treated well is at least 300% longer than the control.

Protocol B: Fixed-Cell Mounting with ProLong Gold

For fixed-cell assays mapping receptor localization, curing mountants provide the highest refractive index and best photobleaching protection[7].

Step-by-Step Methodology:

• Wash: Wash fixed cells 3x in PBS for 5 minutes each to remove any unbound N-Dansyl-1-(2-methoxyphenyl)piperazine. Unbound probe contributes to background haze and exacerbates apparent bleaching.

• Mount: Apply 1 drop (~20 µL) of ProLong Gold Antifade Reagent directly to the coverslip[7].

• Cure: Allow the slide to cure on a flat surface in the dark at room temperature for 24 hours[7]. Causality: The curing process polymerizes the matrix, restricting the molecular mobility of oxygen and physically preventing ROS from interacting with the Dansyl fluorophore.

• Self-Validating System Check: Image the extreme edge of the coverslip versus the exact center. Curing increases the refractive index of the mountant to ~1.46. If the center exhibits spherical aberration (blurriness deep in the Z-axis) compared to the edge, the mountant has not fully cured. Allow an additional 12 hours of curing time before quantitative imaging.

V. References

• National Institutes of Health (PMC). Bleaching-Resistant Super-Resolution Fluorescence Microscopy. Retrieved from:[Link]

• SciSpace. Mounting Media and Antifade Reagents. Retrieved from:[Link]

• Evident Scientific. Fluorophores for Confocal Microscopy. Retrieved from:[Link]

Sources

• 1. Dansyl Chloride Pre-Column Derivatization Reagent [sigmaaldrich.com]
• 2. Spectral Bleed-Through in Confocal: Causes, Detection & Correction | Evident [evidentscientific.com]
• 3. Bleaching‐Resistant Super‐Resolution Fluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. ProLong Gold Antifade Reagent | Cell Signaling Technology [cellsignal.com]

Reference Data & Comparative Studies

Technical Comparison Guide: N-Dansyl-1-(2-methoxyphenyl)piperazine vs. WAY-100635

Executive Summary

In neuropharmacology and analytical chemistry, the 1-(2-methoxyphenyl)piperazine (MOPIP) scaffold is a highly versatile structural motif. While it forms the core pharmacophore of WAY-100635 , the gold-standard 5-HT1A receptor antagonist, its derivatization into N-Dansyl-1-(2-methoxyphenyl)piperazine (DNS-MOPIP) completely shifts its application.

This guide objectively compares these two compounds. We demonstrate that while WAY-100635 exhibits sub-nanomolar affinity for the 5-HT1A receptor[1][2], DNS-MOPIP is virtually devoid of receptor affinity due to the functionalization of its basic amine. Instead, DNS-MOPIP serves as a highly optimized, self-validating internal standard for the LC-MS/MS quantification of amines[3].

Structure-Activity Relationship (SAR) & Mechanistic Causality

The stark divergence in 5-HT1A affinity between these two MOPIP-containing compounds is rooted in the fundamental biophysics of aminergic G-Protein Coupled Receptors (GPCRs).

• WAY-100635 (High Affinity): The piperazine ring in WAY-100635 contains a basic tertiary amine (N4) with a pKa of ~8.0. At physiological pH (7.4), this nitrogen is protonated. This positive charge is an absolute requirement for 5-HT1A binding, as it forms a critical electrostatic salt bridge with the carboxylate side chain of Asp116 (Asp3.32) in Transmembrane Domain 3 (TM3) of the receptor[2].

• N-Dansyl-MOPIP (Negligible Affinity): In DNS-MOPIP, the strongly electron-withdrawing dansyl (5-(dimethylamino)naphthalene-1-sulfonyl) group is attached directly to the N4 nitrogen. This converts the basic amine into a sulfonamide, drastically dropping the nitrogen's pKa to < 2.0. Consequently, the nitrogen remains unprotonated at pH 7.4. The inability to form the Asp116 salt bridge results in a catastrophic loss of orthosteric receptor affinity. Successful fluorescent 5-HT1A ligands require a long alkyl spacer between the piperazine and the fluorophore to preserve this basicity[4].

Fig 1. Mechanistic basis for 5-HT1A affinity divergence due to N4-nitrogen basicity.

Comparative Affinity & Application Profiles

To contextualize the performance of these compounds, the table below summarizes their quantitative receptor binding data and primary laboratory applications.

Compound	5-HT1A Affinity (Ki / Kd)	Primary Application	Structural Feature at N4
WAY-100635	0.17 - 0.28 nM[2]	Pharmacological Antagonist / PET Radiotracer	Basic Tertiary Amine
1-(2-methoxyphenyl)piperazine	~20 - 40 nM	Pharmacophore / Active Metabolite	Basic Secondary Amine
N-Dansyl-MOPIP	Negligible (>10,000 nM)	LC-MS/MS Internal Standard[3]	Neutral Sulfonamide

Experimental Methodologies

To ensure scientific integrity, the protocols below are designed as self-validating systems, explaining the causality behind each methodological choice.

Protocol A: Radioligand Binding Assay for 5-HT1A Affinity (WAY-100635)

This protocol determines the equilibrium dissociation constant of WAY-100635 using isolated rat hippocampal membranes[1].

• Membrane Preparation: Homogenize hippocampal tissue in 50 mM Tris-HCl (pH 7.4) containing 5 mM MgSO₄. Causality: Mg²⁺ ions stabilize the G-protein coupled state of the receptor, ensuring high-affinity conformation detection.

• Assay Setup: Incubate 15 µg of membrane protein with 0.05–2.0 nM [³H]-8-OH-DPAT (agonist radioligand) and varying concentrations of unlabeled WAY-100635.

• Self-Validation (NSB Definition): In parallel tubes, add 10 µM unlabeled serotonin (5-HT). Causality: This saturates all specific 5-HT1A sites, allowing the subtraction of non-specific lipid partitioning (critical for highly lipophilic ligands like WAY-100635).

• Termination: After 60 minutes at 25°C, terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% Polyethyleneimine (PEI). Causality: PEI neutralizes the negative charge of the glass fibers, preventing non-specific binding of the positively charged radioligand to the filter matrix.

• Quantification: Wash filters 3x with ice-cold buffer and quantify via liquid scintillation counting.

Protocol B: LC-MS/MS Quantification of Amines using N-Dansyl-MOPIP

Because it lacks receptor affinity but possesses excellent ionization properties, N-Dansyl-MOPIP is utilized as an internal standard (IS) in environmental air monitoring (e.g., IRSST MA-363)[3].

• Sample Derivatization: Extract air-filter samples into 5 mL of desorption solution containing dansyl chloride and sodium bicarbonate. Shake for 30 minutes in the dark. Causality: Dansyl chloride reacts with primary/secondary amines to form stable, highly fluorescent, and easily ionizable sulfonamides.

• Internal Standard Addition: Spike the sample with 900 µL of N-Dansyl-MOPIP (0.06 µg/mL). Causality: As a structural analog that does not occur naturally in air samples, N-Dansyl-MOPIP ensures matching ionization efficiencies in the Electrospray Ionization (ESI) source, correcting for matrix-induced ion suppression.

• UPLC-MS/MS Analysis: Filter through a 0.22 µm membrane and inject into the LC-MS/MS operating in positive Multiple Reaction Monitoring (MRM) mode.

• Self-Validation (Normalization): Quantify target amines by calculating the peak area ratio of the analyte to the N-Dansyl-MOPIP internal standard.

Fig 2. Self-validating LC-MS/MS workflow utilizing N-Dansyl-MOPIP as an internal standard.

References

• Title: The 5-HT1A receptor antagonist WAY-100635 decreases motor/exploratory behaviors and nigrostriatal and mesolimbocortical dopamine. Source: Behavioural Brain Research / PubMed (Chemel et al., 2006) URL: [Link]

• Title: Development of Fluorescent Ligands for the Human 5-HT1A Receptor. Source: Journal of Medicinal Chemistry / PMC URL: [Link]

• Title: Méthode analytique Détermination des amines dans l'air par LC-MS MA-363. Source: Institut de recherche Robert-Sauvé en santé et en sécurité du travail (IRSST) URL: [Link]

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• 1. kirj.ee [kirj.ee]
• 2. ovid.com [ovid.com]
• 3. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]
• 4. Development of Fluorescent Ligands for the Human 5-HT1A Receptor - PMC [pmc.ncbi.nlm.nih.gov]

Comparing N-Dansyl and FITC tags for piperazine derivatives

N-Dansyl vs. FITC Tags for Piperazine Derivatives: A Comprehensive Comparison Guide

Piperazine derivatives are foundational scaffolds in drug development, agrochemicals, and biological probes. However, because the piperazine ring lacks a native chromophore or fluorophore, analyzing these compounds via High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) or Capillary Electrophoresis (CE) requires pre-column derivatization[1].

Choosing the correct fluorescent tag is critical. This guide objectively compares the two premier derivatization agents for secondary amines: Dansyl Chloride (N-Dansyl) and Fluorescein Isothiocyanate (FITC) , providing the mechanistic causality and self-validating protocols necessary for robust analytical workflows.

Mechanistic Chemistry & Reaction Causality

The derivatization of piperazine relies on the nucleophilic attack of its secondary amines on the electrophilic core of the tagging reagent. Because piperazine has a pKa​ of approximately 9.8, the reaction environment must be sufficiently alkaline to ensure the amine is deprotonated (acting as a free base)[2].

• N-Dansyl Pathway: Dansyl chloride reacts with piperazine to form a highly stable sulfonamide linkage [1]. Because Dansyl chloride is prone to hydrolysis in aqueous media (forming non-reactive dansyl acid), the reaction requires a delicate pH balance (8.5–9.5) and the use of an aprotic organic co-solvent like acetonitrile[3],[4].

• FITC Pathway: FITC reacts with the amine to form a thiourea linkage [5]. While the thiourea bond is stable, the FITC reagent itself is susceptible to photolysis and hydrolysis[6]. FITC derivatization typically achieves higher quantitative yields (84–94%) compared to Dansyl chloride (71–80%)[2].

Logical relationship and reaction pathways for piperazine derivatization with Dansyl and FITC.

Photophysical & Physicochemical Comparison

The choice between N-Dansyl and FITC dictates the downstream analytical technique.

Dansyl derivatives are highly hydrophobic, which drastically increases their retention on C18 reversed-phase HPLC columns[2],[1]. Furthermore, Dansyl possesses a massive Stokes shift (>150 nm), which virtually eliminates background autofluorescence from biological matrices[7]. Its small steric footprint is also ideal when probing protein-ligand interactions, as it minimizes disruption to native folding[3].

Conversely, FITC derivatives contain a carboxylic acid moiety, making them negatively charged and highly soluble in alkaline aqueous solutions (pH > 7.5). This dramatic increase in solubility makes FITC the superior choice for Capillary Electrophoresis (CE)[2]. FITC also boasts a much higher quantum yield, offering superior absolute sensitivity, though it is highly susceptible to photobleaching[8].

Quantitative Data Summary

Feature	N-Dansyl (Dansyl Chloride)	FITC (Fluorescein Isothiocyanate)
Reactive Group	Sulfonyl chloride	Isothiocyanate
Linkage Formed	Sulfonamide[1]	Thiourea[5]
Excitation / Emission	~330–350 nm / ~500–530 nm	~492–494 nm / ~515–521 nm[8]
Stokes Shift	Large (>150 nm)	Small (~25 nm)
Derivatization Yield	71–80%[2]	84–94%[2]
Derivative Solubility	Highly hydrophobic (low aq. solubility)[2]	Highly hydrophilic (anionic at pH > 7.5)[2]
Photostability	Excellent	Susceptible to photobleaching[6]
Steric Hindrance	Low (Small molecular footprint)[3]	High (Bulky fluorescein core)[5]

Self-Validating Experimental Protocols

To ensure scientific integrity, a derivatization protocol must be a self-validating system. This means incorporating strict controls to differentiate the tagged analyte from hydrolyzed reagent byproducts.

Critical Causality Note on Buffers: Never use Tris or Glycine buffers for the primary reaction. These contain primary amines that will aggressively outcompete the secondary amines of piperazine, consuming the tagging reagent and destroying your yield[3]. Use Borate or Carbonate buffers instead.

Protocol A: N-Dansyl Derivatization for HPLC-FLD

• Sample Preparation: Dissolve the piperazine derivative in 0.1 M Sodium Borate buffer (pH 9.0). Causality: pH 9.0 ensures the piperazine amine is deprotonated while minimizing the base-catalyzed hydrolysis of Dansyl chloride[4].

• Reagent Addition: Add a 5-fold molar excess of Dansyl chloride dissolved in anhydrous acetonitrile. Causality: Dansyl chloride will precipitate in purely aqueous solutions; the organic co-solvent ensures homogeneous kinetics[4].

• Incubation: Incubate at 40°C for 45 minutes in the dark.

• Quenching (Self-Validation Step): Add 10 µL of 10% methylamine or ethanolamine. Causality: This instantly consumes unreacted Dansyl chloride, converting it to a highly polar derivative that elutes early in the void volume, preventing continuous background drift during HPLC runs[1].

• System Suitability Control: Always run a "Reagent Blank" (Buffer + Dansyl chloride + Quencher, no piperazine). This validates that the peak identified as "dansyl acid" (the hydrolysis byproduct) achieves baseline resolution from your tagged piperazine[3].

Protocol B: FITC Derivatization for Capillary Electrophoresis (CE)

• Sample Preparation: Dissolve the piperazine derivative in 0.1 M Sodium Carbonate buffer (pH 9.5).

• Reagent Addition: Add a 10-fold molar excess of FITC dissolved in DMSO or DMF. Causality: FITC requires a higher molar excess because it undergoes competitive hydrolysis in aqueous media[6].

• Incubation: Incubate at room temperature for 2 hours. Strictly protect from light. Causality: FITC is highly prone to photolysis; ambient light exposure will degrade the fluorophore and ruin quantitative accuracy[6].

• Quenching: Add 0.1 M Glycine to terminate the reaction.

• Analysis: Analyze via CE using a borate running buffer (pH 9.5). Causality: At pH 9.5, the carboxylic acid on the FITC moiety is fully deprotonated, granting the tagged piperazine exceptional electrophoretic mobility and solubility[2].

Self-validating experimental workflow for fluorescent tagging of piperazine derivatives.

Conclusion & Application Selection

Select N-Dansyl when working with highly complex biological matrices where background autofluorescence is a concern (leveraging its large Stokes shift), or when the tagged piperazine needs to retain a small steric profile to bind to intracellular targets[7],[3]. It is the gold standard for reversed-phase HPLC-FLD[1].

Select FITC when absolute sensitivity is the primary bottleneck (leveraging its high quantum yield), or when utilizing Capillary Electrophoresis, where the dramatic increase in aqueous solubility provided by the fluorescein core's negative charge is a critical advantage[2],[8].

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Use of Dansyl Chloride to Probe Protein Structure and Dynamics [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. lifetein.com [lifetein.com]
• 6. Mixed Micellar Electrokinetic Chromatographic Analysis of Colistin, Polypeptide Antibiotic, Using Laser-Induced Fluorescence Detection [scirp.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. lubio.ch [lubio.ch]

N-Dansyl-1-(2-methoxyphenyl)piperazine HPLC validation method

High-Performance Liquid Chromatography Validation for N-Dansyl-1-(2-methoxyphenyl)piperazine: A Comparative Methodological Guide

Introduction & Mechanistic Rationale

1-(2-Methoxyphenyl)piperazine (1-2MOPP) is a critical pharmacophore and synthetic intermediate used in the development of atypical antipsychotics and serotonergic ligands[1]. Despite its pharmaceutical importance, underivatized 1-2MOPP presents a significant analytical challenge: it lacks an extended conjugated fluorophore system, resulting in poor native fluorescence and weak ultraviolet (UV) absorption. This severely limits trace-level quantification in complex pharmaceutical matrices or biological samples[2].

To overcome this limitation, pre-column derivatization using Dansyl chloride (5-(dimethylamino)naphthalene-1-sulfonyl chloride, DNS-Cl) is widely employed. DNS-Cl reacts selectively with the secondary amine of the piperazine ring to form a highly stable, fluorescent sulfonamide derivative: N-Dansyl-1-(2-methoxyphenyl)piperazine[2][3]. This covalent modification shifts the detection paradigm from low-sensitivity UV to high-sensitivity Fluorescence Detection (FLD), achieving limits of detection (LOD) comparable to mass spectrometry without the associated capital costs[4].

Fig 1. Pre-column derivatization workflow for 1-(2-methoxyphenyl)piperazine using Dansyl Chloride.

Objective Performance Comparison: N-Dansyl HPLC-FLD vs. Alternatives

When establishing a control strategy for 1-2MOPP, analytical scientists typically evaluate three approaches. The table below provides an objective comparison to guide method selection based on laboratory capabilities and regulatory requirements.

Parameter	Underivatized HPLC-UV	N-Dansyl HPLC-FLD (Proposed)	LC-MS/MS
Detection Mechanism	Native UV absorbance (~254 nm)	Fluorescence (Ex: 340 nm, Em: 525 nm)	Ionization & Mass-to-Charge (m/z)
Sensitivity (LOD)	50 - 100 ng/mL	0.5 - 2.0 ng/mL	0.05 - 0.2 ng/mL
Specificity	Low (Prone to matrix interference)	High (Selective amine derivatization)	Very High (Isotope/fragment tracking)
Equipment Cost	Low	Medium	Very High
Sample Preparation	Simple (Dilute & Shoot)	Moderate (Derivatization required)	Moderate to Complex
Matrix Effect Susceptibility	High (Co-eluting UV absorbers)	Low (Matrix rarely fluoresces at 525 nm)	High (Ion suppression)

Strategic Verdict: The N-Dansyl HPLC-FLD method offers the optimal balance. It bypasses the matrix interference common in UV detection while delivering near-LC-MS/MS sensitivity at a fraction of the operational cost, making it ideal for routine quality control and stability testing.

Experimental Protocol: Pre-Column Derivatization & HPLC Analysis

Expert Insight (Causality of Design): The secondary amine of 1-2MOPP has a pKa of approximately 8.5. For the nucleophilic substitution with DNS-Cl to occur efficiently, the amine must be deprotonated. Therefore, the reaction must be buffered at pH 9.5–10.0. However, at high pH, DNS-Cl is susceptible to hydrolysis into non-reactive dansyl acid. The protocol below is a self-validating system designed to balance reaction kinetics with reagent stability, utilizing a specific quenching step to prevent chromatographic interference.

Step 1: Reagent Preparation

• Reaction Buffer: 0.1 M Sodium carbonate/sodium bicarbonate buffer, adjusted precisely to pH 9.5.

• Derivatizing Agent: 10 mM DNS-Cl dissolved in anhydrous acetonitrile. (Must be prepared fresh daily to prevent ambient hydrolysis).

• Quenching Agent: 100 mM L-Proline in MS-grade water.

Step 2: Derivatization Reaction

• Transfer 100 µL of the 1-2MOPP standard or sample extract into a light-protected amber HPLC vial.

• Add 100 µL of the pH 9.5 carbonate buffer and vortex for 5 seconds.

• Add 200 µL of the 10 mM DNS-Cl solution.

• Incubate the mixture in a thermomixer at 40°C for 30 minutes in the dark.

  • Causality: Mild heat accelerates the nucleophilic substitution, while darkness prevents photo-degradation of the sensitive dansyl fluorophore[2].

• Critical Quenching Step: Add 50 µL of the 100 mM L-Proline solution and incubate for an additional 5 minutes.

  • Causality: Proline rapidly reacts with any unreacted DNS-Cl, forming a highly polar derivative that elutes harmlessly in the chromatographic void volume, ensuring a clean baseline for the target analyte.

Step 3: HPLC-FLD Conditions

• Column: C18 Reverse-Phase (e.g., Waters SunFire 150 mm × 4.6 mm, 3.5 µm)[4].

• Mobile Phase: Gradient elution. Solvent A: 0.1% Formic Acid in Water; Solvent B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: Fluorescence Detector (Excitation: 340 nm; Emission: 525 nm).

• Injection Volume: 10 µL.

ICH Q2(R2) Validation Framework

To ensure the analytical procedure is fit for its intended purpose, it must be rigorously validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines[5][6]. This framework provides the scientific principles for proving that the method yields accurate, reproducible, and precise results across the product lifecycle[5].

Fig 2. Core ICH Q2(R2) validation parameters and standard acceptance criteria for HPLC methods.

Validation Parameters & Acceptance Criteria (ICH Q2(R2) Aligned):

• Specificity: The method must unambiguously assess N-Dansyl-1-2MOPP in the presence of impurities, degradants, and the proline-quenched DNS-Cl byproduct.

  • Self-Validating Control: Inject a blank matrix subjected to the derivatization protocol.

  • Criterion: Resolution (Rs) > 1.5 between the analyte and any adjacent peak; no interfering peaks in the blank at the retention time of the analyte.

• Linearity and Range: Evaluated across 50% to 150% of the target specification limit.

  • Criterion: Correlation coefficient (R²) ≥ 0.999. The residuals plot must show random distribution to confirm the calibration model[6].

• Accuracy (Recovery): Assessed by spiking known quantities of 1-2MOPP into a blank matrix at three concentration levels (e.g., 80%, 100%, 120%).

  • Criterion: Mean recovery must fall between 98.0% and 102.0%.

• Precision (Repeatability & Intermediate Precision): Six independent sample preparations analyzed on the same day (Repeatability), and on a different day by a different analyst using a different HPLC system (Intermediate Precision).

  • Criterion: Relative Standard Deviation (RSD) ≤ 2.0%[7].

• Limit of Detection (LOD) & Quantitation (LOQ): Determined based on the signal-to-noise (S/N) ratio of low-concentration injections.

  • Criterion: S/N ≥ 3:1 for LOD; S/N ≥ 10:1 for LOQ[5].

• Robustness: Deliberate, small variations in method parameters (e.g., column temperature ± 2°C, mobile phase composition ± 2%, derivatization incubation time ± 5 mins).

  • Criterion: System suitability parameters (tailing factor ≤ 1.5, theoretical plates > 2000) remain within acceptable limits.

References

• MasterControl. "ICH Q2 (R2) Validation of Analytical Procedures." MasterControl,
• International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)." ICH Guidelines,
• ResearchGate. "The derivatisation of piperazine with dansyl chloride.
• Taylor & Francis. "Normal-Phase High Performance Liquid Chromatographic Method with Dansylation for the Assay of Piperazine Citrate in Dosage Forms." Taylor & Francis Online,
• MedChemExpress. "1-(2-Methoxyphenyl)piperazine hydrochloride | 5-HT/Serotonin Receptors Ligand." MedChemExpress,
• PubMed. "A Sensitive Precolumn Derivatization Method for Determination of Piperazine in Vortioxetine Hydrobromide Using a C8 Column and High-Performance Liquid Chromatography-Mass Spectrometry.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. A Sensitive Precolumn Derivatization Method for Determination of Piperazine in Vortioxetine Hydrobromide Using a C8 Column and High-Performance Liquid Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mastercontrol.com [mastercontrol.com]
• 6. database.ich.org [database.ich.org]
• 7. database.ich.org [database.ich.org]

Interrogating the 5-HT1A Receptor: N-Dansyl-1-(2-methoxyphenyl)piperazine vs. Radioligand Binding Assays

Introduction

The serotonin 1A (5-HT1A) receptor is a pivotal G protein-coupled receptor (GPCR) heavily implicated in neurobiology, serving as a primary target for anxiolytics and antidepressants. Historically, characterizing ligand-receptor interactions at this site relied almost exclusively on radioligand binding assays using tritiated probes (e.g., [³H]8-OH-DPAT). However, the evolution of chemical biology has introduced environment-sensitive fluorescent probes, specifically N-Dansyl-1-(2-methoxyphenyl)piperazine derivatives, which have fundamentally transformed receptor pharmacology.

This guide provides an objective, data-driven comparison of these two methodologies, detailing their mechanistic foundations, quantitative performance metrics, and step-by-step experimental execution to aid researchers in selecting the optimal assay for drug development.

Mechanistic Grounding: Pharmacophore vs. Fluorophore

To understand the utility of N-Dansyl-1-(2-methoxyphenyl)piperazine, one must dissect its molecular anatomy and the causality behind its design .

The Pharmacophore: The 1-(2-methoxyphenyl)piperazine moiety is a highly selective 5-HT1A binding motif. The protonated basic nitrogen of the piperazine ring forms a critical electrostatic salt bridge with the conserved Asp116³·³² residue in transmembrane domain 3 (TM3) of the receptor. Simultaneously, the methoxyphenyl group anchors into the hydrophobic orthosteric binding pocket.

The Fluorophore & Causality of Signal: Attached via a flexible alkyl linker (to prevent steric hindrance) is the Dansyl (5-(dimethylamino)naphthalene-1-sulfonyl) group. The specific choice of a Dansyl tag is rooted in its solvatochromic (environment-sensitive) properties. In an aqueous buffer (the unbound state), the fluorescence of the Dansyl group is heavily quenched by water molecules. However, upon insertion into the hydrophobic microenvironment of the receptor's binding pocket, the local dielectric constant drops precipitously. This causes a massive increase in fluorescence quantum yield and a blue-shift in the emission spectrum. This "turn-on" mechanism intrinsically maximizes the signal-to-noise ratio, enabling wash-free assay formats that are physically impossible with standard radioligands.

5-HT1A receptor signaling pathway activated by orthosteric ligand binding.

Comparative Performance Analysis

While radioligand binding remains the gold standard for determining absolute thermodynamic affinity ( Kd​ ) due to the negligible steric perturbation of a tritium atom, fluorescent ligands offer unparalleled spatial and temporal resolution.

• Kinetics & Equilibrium: Radioligand assays require the physical separation (rapid filtration) of bound versus free ligand. This washing step inherently disrupts receptor-ligand equilibrium, often leading to underestimations of affinity for ligands with fast dissociation rates. Fluorescent probes allow real-time kinetic monitoring via Fluorescence Anisotropy (FA). FA measures the restricted rotational mobility of the ligand when bound to the massive receptor complex, requiring no physical separation .

• Spatial Resolution: Radioligands are limited to bulk membrane homogenates or low-resolution whole-cell autoradiography. Fluorescent ligands enable live-cell confocal microscopy, allowing researchers to visualize receptor clustering, internalization, and subcellular localization in real-time.

Quantitative Data Summary

Parameter	Radioligand Assay ([³H]8-OH-DPAT)	Fluorescent Assay (N-Dansyl-Arylpiperazine)
Ligand Affinity ( Ki​ )	~1.5 - 3.0 nM	~2.0 - 35.0 nM (Linker-dependent)
Signal Readout	Scintillation Counting (CPM)	Fluorescence Intensity / Anisotropy ( r )
Spatial Resolution	None (Bulk membrane average)	High (Subcellular / Live-cell imaging)
Temporal Resolution	Endpoint only (Hours)	Real-time kinetics (Seconds to Minutes)
Wash Step Required?	Yes (Disrupts equilibrium)	No (Homogeneous assay potential)
Environmental Sensitivity	None	High (Quantum yield increases upon binding)
Primary Application	High-throughput screening, Bmax​	Live-cell imaging, Real-time binding kinetics

Experimental Workflows & Methodologies

Methodological workflow comparison: Radioligand vs. Fluorescent Ligand Binding Assays.

Protocol A: Radioligand Binding Assay ([³H]8-OH-DPAT)

This protocol measures the displacement of a radioactive agonist to determine the affinity of competing test compounds.

• Membrane Preparation: Harvest CHO cells stably expressing human 5-HT1A receptors. Homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4) and centrifuge at 40,000 × g for 20 minutes. Resuspend the pellet in assay buffer.

• Incubation: In a 96-well plate, combine 50 µL of [³H]8-OH-DPAT (final concentration ~1 nM), 50 µL of competing ligand (various concentrations), and 100 µL of membrane suspension (10-20 µg protein/well). Incubate at 25°C for 60 minutes to reach thermodynamic equilibrium.

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI) to reduce non-specific binding. Wash filters three times with ice-cold buffer.

• Quantification: Extract filters into scintillation vials, add 3 mL of liquid scintillation cocktail, and quantify radioactivity (CPM) using a microbeta counter.

• Self-Validation Checkpoint: The assay must include parallel wells treated with 10 µM WAY-100635 (a highly selective 5-HT1A antagonist). The signal from these wells defines the Non-Specific Binding (NSB). Specific binding is validated only if Total Binding minus NSB yields a robust, saturable curve, confirming the radioactivity measured is exclusively receptor-mediated.

Protocol B: Fluorescent Ligand Binding (Fluorescence Anisotropy)

This protocol utilizes the N-Dansyl-1-(2-methoxyphenyl)piperazine probe to measure real-time binding kinetics without physical separation.

• Assay Setup: Prepare a black, flat-bottom 96-well microplate. Add 100 µL of assay buffer (50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4) containing the N-Dansyl probe at a final concentration of 10 nM.

• Baseline Measurement: Read the initial fluorescence anisotropy ( r ) using a polarized microplate reader (Excitation: ~330 nm, Emission: ~500 nm).

• Receptor Addition: Inject 50 µL of 5-HT1A membrane preparation (or solubilized receptor) into the wells.

• Kinetic Readout: Continuously monitor the anisotropy values over 30 minutes. As the low-molecular-weight fluorescent ligand binds to the heavy receptor complex, its rotational tumbling slows down, resulting in an increase in polarized light emission (higher r value).

• Self-Validation Checkpoint: Prior to adding the receptor, the baseline anisotropy ( r ) of the free N-Dansyl probe must be recorded. A valid assay requires the free ligand r value to be low (typically <0.05) due to rapid tumbling in solution. Upon receptor binding, the r value must significantly increase (e.g., >0.15), validating that the fluorophore's rotational correlation time has been physically restricted by the macromolecular receptor complex.

References

• Lacivita, E., Leopoldo, M., Masotti, A. C., Inglese, C., Berardi, F., Perrone, R., Ganguly, S., Jafurulla, M., & Chattopadhyay, A. (2009). Synthesis and Characterization of Environment-Sensitive Fluorescent Ligands for Human 5-HT1A Receptors with 1-Arylpiperazine Structure. Journal of Medicinal Chemistry, 52(23), 7892–7896.[Link]

• López-Rodríguez, M. L., et al. (2010). Development of Fluorescent Ligands for the Human 5-HT1A Receptor. Journal of Medicinal Chemistry, 53(11), 4421–4427.[Link]

• Tõntson, L., Kopanchuk, S., & Rinken, A. (2014). Characterization of 5-HT1A receptors and their complexes with G-proteins in budded baculovirus particles using fluorescence anisotropy of Bodipy-FL-NAN-190. Neurochemistry International, 67, 12-20.[Link]

Safety & Regulatory Compliance

N-Dansyl-1-(2-methoxyphenyl)piperazine proper disposal procedures

Operational Safety and Disposal Master Protocol: N-Dansyl-1-(2-methoxyphenyl)piperazine

As a Senior Application Scientist, I have designed this protocol to move beyond generic safety data sheets. Handling complex fluorescent probes like N-Dansyl-1-(2-methoxyphenyl)piperazine (CAS 439935-18-9) requires an understanding of both its pharmacological potential and its physicochemical persistence[1]. This guide provides a self-validating framework for the operational use, spill decontamination, and environmentally compliant disposal of this compound.

Physicochemical Hazard Profiling & Causality

To safely handle and dispose of a chemical, you must first understand the molecular mechanics that dictate its behavior. This compound is a conjugate of a dansyl fluorophore and a 1-(2-methoxyphenyl)piperazine pharmacophore.

The Causality of Risk:

• The Piperazine Moiety: Confers basicity and acts as a potent pharmacological agent (often targeting 5-HT and dopaminergic receptors). It is classified as toxic if swallowed and causes severe mucosal and skin irritation[2],[3].

• The Dansyl Sulfonamide: The sulfonamide linkage is highly resistant to chemical and biological degradation. This makes the molecule persistent in the environment. Institutional chemical segregation standards classify dansyl derivatives as Toxic Organics (10TX) [4],[5].

• High Lipophilicity (LogP): The combination of the aromatic methoxyphenyl group and the naphthalene-based dansyl group creates a highly lipophilic molecule. If dissolved in Dimethyl Sulfoxide (DMSO), the solvent will act as a carrier, rapidly permeating standard nitrile gloves and delivering the toxic payload directly through the skin.

Quantitative Hazard Summary

Property	Characteristic / Value	Operational Safety Implication
Chemical Identity	N-Dansyl-1-(2-methoxyphenyl)piperazine	Dual hazard: Bioactive & persistent fluorophore
CAS Number	439935-18-9	Regulated as a hazardous organic compound[1]
Spectral Profile	λex ~340 nm / λem ~520 nm	Enables UV-based spill validation
Primary Solvents	DMSO, Methanol, Chloroform	Requires double-gloving or butyl rubber for bulk handling
Waste Classification	Toxic Organics (10TX)	Strictly requires high-temperature incineration[4]

Experimental Workflow & Mechanistic Application

In drug development, this probe is utilized to visualize receptor localization. The following diagram illustrates the mechanistic workflow of the probe binding to its target, which directly informs our UV-based decontamination strategy.

Caption: Mechanistic workflow of N-Dansyl-2-MeOPP receptor binding and fluorescence emission.

Standard Operating Procedure (SOP): Stock Solution Preparation

• Environment: Perform all powder weighing inside a certified Class II biological safety cabinet or a dedicated powder-weighing fume hood to prevent aerosolization of the respiratory irritant[6].

• PPE: Wear a lab coat, safety goggles, and double-layered nitrile gloves.

• Dissolution: Add the organic solvent (e.g., DMSO) directly to the pre-weighed vial. Self-Validation Step: Visually inspect the vial against a light source to ensure zero particulate matter remains before transferring the solution. Un-dissolved micro-particles are the primary cause of localized concentration spikes in assays.

Self-Validating Spill Decontamination Protocol

Standard visual inspection is insufficient for highly potent, lipophilic fluorophores. This protocol leverages the molecule's own physicochemical properties to validate a successful cleanup.

Step-by-Step Spill Response:

• Immediate Containment: Isolate a 1.5-meter radius around the spill. If the spill involves DMSO on your gloves, remove gloves immediately . Do not attempt to wipe the spill while wearing contaminated gloves, as permeation occurs within seconds.

• Absorption: Apply an inert, non-reactive absorbent (e.g., vermiculite or dry sand) over the spill. Do not use paper towels for concentrated organic solutions, as they spread the solvent and increase the evaporation surface area.

• Collection: Sweep the saturated absorbent using non-sparking tools into a sealable, solvent-resistant hazardous waste bag.

• Chemical Decontamination: Wash the affected surface with a 10% Methanol/Water solution to solubilize residual lipophilic traces, followed by a standard laboratory detergent wash.

• The Validation Step (Critical): Darken the room and illuminate the spill zone with a handheld UV lamp (365 nm). The N-dansyl moiety has a high quantum yield; any residual contamination will emit a distinct green/blue fluorescence. Repeat Step 4 until the surface is completely dark under UV light.

Logistical Disposal & Waste Segregation

Because the sulfonamide bond in the dansyl group resists biological degradation in standard wastewater treatment facilities, drain disposal is strictly prohibited under all circumstances , even for highly dilute aqueous washes. The molecule must be subjected to high-temperature incineration (>1000°C) to break the C-S and S-N bonds, converting them into scrubbable oxides (SO2, NOx)[4],[5].

Caption: Step-by-step waste segregation and incineration pathway for toxic organic fluorophores.

Step-by-Step Disposal Execution:

• Solid Waste (Vials, Pipette Tips, Absorbents):

  • Place all contaminated consumables into a puncture-resistant, transparent, leak-proof hazardous waste bag.

  • Seal the bag and place it into a secondary rigid container.

  • Label explicitly: "Hazardous Solid Waste: Contains Toxic Organics (Piperazine/Dansyl Derivatives)."

• Liquid Organic Waste (DMSO, Methanol, Acetonitrile):

  • Transfer to a compatible High-Density Polyethylene (HDPE) liquid waste carboy.

  • Self-Validation Step: Ensure the waste carboy does not contain strong acids or oxidizers. The basic piperazine nitrogen will protonate exothermically upon contact with strong acids, potentially causing a pressure blowout[3].

  • Label explicitly: "Hazardous Organic Waste: Non-Halogenated Solvents + Toxic Organics (10TX)."

• Liquid Aqueous Waste (Assay Buffers, Washes):

  • Collect all aqueous washes in a separate HDPE container.

  • Label explicitly: "Hazardous Aqueous Waste: Contaminated with Persistent Toxic Organics."

  • Submit to your Environmental Health and Safety (EHS) department for commercial incineration.

References

• Cayman Chemical. "1-(2-Methoxyphenyl)piperazine (hydrochloride) - Item No. 37139." Safety Data and Physicochemical Properties.

• Fisher Scientific. "1-(2-Methoxyphenyl)piperazine, 98%, Thermo Scientific." Hazard Profiling and Handling Guidelines.

• University of Alabama at Birmingham (UAB) Environmental Health and Safety. "Compatibility Catalog for Chemical Segregation." Classification of Dansyl Derivatives as 10TX.

• Santa Cruz Biotechnology (SCBT). "N-Dansyl-1-(2-methoxyphenyl)piperazine | CAS 439935-18-9." Product Specifications.

Sources

• 1. scbt.com [scbt.com]
• 2. caymanchem.com [caymanchem.com]
• 3. 1-(2-Methoxyphenyl)piperazine, 98%, Thermo Scientific 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. fiocruz.br [fiocruz.br]
• 5. uab.edu [uab.edu]
• 6. file.medchemexpress.com [file.medchemexpress.com]

Personal protective equipment for handling N-Dansyl-1-(2-methoxyphenyl)piperazine

Handling and Operational Guide: N-Dansyl-1-(2-methoxyphenyl)piperazine (DNS-MOPIP)

In advanced analytical chemistry and receptor pharmacology, N-Dansyl-1-(2-methoxyphenyl)piperazine (DNS-MOPIP) serves as a critical fluorescent probe and a highly specific internal standard for the LC-MS determination of amines[1][2]. However, the integration of the highly lipophilic dansyl fluorophore with the bioactive 1-(2-methoxyphenyl)piperazine pharmacophore creates unique laboratory handling challenges.

As an Application Scientist, I have designed this protocol to move beyond generic safety data sheets. This guide provides the causality behind our safety measures and a self-validating operational workflow to ensure both operator safety and the scientific integrity of your assays.

Chemical Profile & Hazard Causality

Before handling this compound, it is critical to understand why it poses a risk. The parent compound, 1-(2-methoxyphenyl)piperazine, is a known skin, eye, and respiratory irritant[3]. The addition of the dansyl (5-(dimethylamino)naphthalene-1-sulfonyl) group significantly increases the molecule's lipophilicity. When dissolved in organic solvents like DMSO or Acetonitrile, the solvent acts as a permeation enhancer, rapidly carrying the bioactive fluorophore through standard latex gloves and into the dermal layer.

Table 1: Physicochemical & Hazard Summary

Property / Hazard	Specification	Operational Implication
CAS Number	439935-18-9[4]	Ensure correct catalog verification before assay prep.
Appearance	Crystalline solid[5]	Prone to electrostatic clinging during weighing; requires anti-static tools.
Solubility	DMSO, Acetonitrile, Methanol[2][6]	Solvents act as dermal carriers; dictates strict glove material selection.
Photostability	Light-sensitive (Dansyl group)	Must be handled and stored in amber glass to prevent photobleaching[2].
GHS Classification	H315, H319, H335[3]	Causes skin/eye irritation and respiratory tract irritation.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient when handling concentrated stock solutions of lipophilic fluorophores. The following matrix outlines the required equipment and the scientific rationale for each.

Table 2: Required PPE and Mechanistic Rationale

PPE Category	Required Equipment	Causality & Scientific Rationale
Hands	Nitrile Gloves (≥0.11 mm) . Double-glove when handling solvent stocks.	Latex offers zero protection against DMSO or Acetonitrile. Nitrile prevents the solvent from carrying the lipophilic DNS-MOPIP across the dermal barrier.
Eyes	Snug-fitting Safety Goggles (ANSI Z87.1)	The piperazine moiety is highly irritating to the corneal epithelium[3]. Standard safety glasses with side gaps are inadequate against aerosolized solvent splashes.
Respiratory	N95 / P3 Particulate Respirator (if outside hood)	The dry powder can form fine, easily inhalable dust that irritates the respiratory tract[3][6].
Body	Flame-retardant Lab Coat with fitted cuffs	Prevents accumulation of electrostatic powder on forearms and protects against flammable solvent (Acetonitrile) splashes.

Operational Plan: LC-MS Internal Standard Preparation Workflow

The following self-validating protocol details the preparation of a 0.06 µg/mL DNS-MOPIP internal standard solution in Acetonitrile:Water (90:10 v/v), a standard methodology for environmental air sampling analysis[2].

Step 1: Enclosure Verification & PPE Donning

• Action: Verify the fume hood face velocity is operating between 80–100 feet per minute (fpm). Don the PPE outlined in Table 2.

• Validation: A functional hood prevents the inhalation of both the irritating powder and the volatile Acetonitrile vapors[3].

Step 2: Gravimetric Analysis

• Action: Using an anti-static spatula, carefully weigh 1.0 mg of DNS-MOPIP powder into a pre-tared glass vial.

• Validation: Anti-static tools prevent the powder from aerosolizing or clinging to the balance walls, ensuring precise molarity for your internal standard.

Step 3: Primary Solubilization

• Action: Add 1.0 mL of HPLC-grade Acetonitrile to the vial to create a 1 mg/mL primary stock. Vortex gently until completely dissolved.

Step 4: Serial Dilution & Light Protection

• Action: Dilute the primary stock to a final concentration of 0.06 µg/mL using an Acetonitrile:Water (90:10 v/v) diluent[2]. Immediately transfer the solution to amber glass vials.

• Validation: The dansyl fluorophore is highly susceptible to photobleaching. Exposure to ambient laboratory fluorescent lighting will rapidly degrade the signal, invalidating the internal standard's calibration curve.

Step 5: Filtration

• Action: Pass the final solution through a 0.22 µm PTFE syringe filter[2].

• Validation: Removes undissolved micro-particulates that could cause backpressure spikes or damage the LC-MS column.

Workflow Visualization

Caption: Workflow for the safe handling, preparation, and disposal of DNS-MOPIP internal standard.

Spill Response and Disposal Plan

Even with rigorous protocols, accidental releases occur. Execute the following steps immediately in the event of a spill:

For Solid Powder Spills:

• Do not sweep dry. Dry sweeping aerosolizes the respiratory irritant[6].

• Cover the spill with damp absorbent paper (using water or a 10% ethanol solution) to trap the dust.

• Carefully scoop the wet material into a heavy-duty hazardous waste bag.

• Wipe the area with 70% Isopropanol to remove residual lipophilic traces.

For Liquid Spills (in Acetonitrile/DMSO):

• Eliminate Ignition Sources: Acetonitrile is highly flammable. Turn off nearby equipment.

• Cover the liquid with an inert, non-combustible absorbent material (e.g., vermiculite or sand)[3].

• Using non-sparking tools, transfer the saturated absorbent to a sealable, chemically compatible waste container.

Routine Disposal Plan:

• Segregation: DNS-MOPIP solutions prepared in Acetonitrile or DMSO must be disposed of in Non-Halogenated Organic Waste containers.

• Labeling: Clearly label waste containers with "Contains N-Dansyl-1-(2-methoxyphenyl)piperazine, Acetonitrile, Toxic/Irritant" to ensure compliance with local environmental regulations[3]. Do not flush any residual product down the drain[6].

References

• Méthode analytique: Détermination des amines dans l'air par LC-MS (MA-363) Source: Institut de recherche Robert-Sauvé en santé et en sécurité du travail (IRSST) URL: [Link]

• N-Dansyl-d6-1-(2-methoxyphenyl)piperazine Reference Standards Source: Pharmaffiliates URL: [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. CAS: 439935-18-9 | CymitQuimica [cymitquimica.com]
• 5. caymanchem.com [caymanchem.com]
• 6. 1-(2-Methoxyphenyl)piperazine hydrochloride - Safety Data Sheet [chemicalbook.com]